Technical Documentation Center

3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid

Core Science & Biosynthesis

Foundational

Technical Monograph: 3-(5-Bromo-2-fluorophenyl)acrylic Acid

Part 1: Executive Summary & Molecular Identity In the landscape of fragment-based drug discovery (FBDD), 3-(5-Bromo-2-fluorophenyl)acrylic acid (also known as 5-Bromo-2-fluorocinnamic acid) serves as a high-value pharmac...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Molecular Identity

In the landscape of fragment-based drug discovery (FBDD), 3-(5-Bromo-2-fluorophenyl)acrylic acid (also known as 5-Bromo-2-fluorocinnamic acid) serves as a high-value pharmacophore scaffold. Its utility stems from its dual-halogenated core: the fluorine atom at the C2 position confers metabolic stability and modulates pKa, while the bromine atom at the C5 position provides a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

This guide provides a rigorous breakdown of its molecular weight parameters—critical for stoichiometric precision in GMP environments—and details a self-validating synthetic workflow.

Physicochemical Specifications
ParameterValueTechnical Note
IUPAC Name (E)-3-(5-Bromo-2-fluorophenyl)acrylic acidTrans-isomer is thermodynamically favored.
CAS Number 202865-71-2Verified for the 5-Br, 2-F isomer.[1]
Molecular Formula C₉H₆BrFO₂
Average Molecular Weight 245.05 g/mol Used for bulk stoichiometry calculations.
Monoisotopic Mass 243.9535 Da (⁷⁹Br)Critical for High-Res MS identification.
Exact Mass 243.9535 (⁷⁹Br) / 245.9515 (⁸¹Br)Exhibits characteristic 1:1 isotopic doublet.
Physical State White to off-white crystalline solid
Solubility DMSO, Methanol, EthanolPoor water solubility; soluble in alkaline aq. media.

Part 2: Synthetic Methodology (Knoevenagel Condensation)

While Heck coupling is a viable route, the Knoevenagel condensation offers a more robust, metal-free entry point with simpler purification, avoiding palladium contamination in early-stage intermediates.

Reaction Logic

We utilize 5-Bromo-2-fluorobenzaldehyde and Malonic acid in a pyridine-catalyzed decarboxylative condensation. The presence of the ortho-fluorine atom exerts an inductive effect that activates the aldehyde carbonyl, facilitating nucleophilic attack by the malonate enolate.

Experimental Protocol

Reagents:

  • 5-Bromo-2-fluorobenzaldehyde (1.0 eq)

  • Malonic acid (1.2 eq)

  • Pyridine (Solvent/Base, 5.0 vol)

  • Piperidine (Catalyst, 0.1 eq)

  • Hydrochloric acid (1M, for workup)

Step-by-Step Workflow:

  • Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 5-Bromo-2-fluorobenzaldehyde in pyridine. Add Malonic acid.

  • Catalysis: Add piperidine dropwise. Note: An exotherm may occur; this indicates active deprotonation of malonic acid.

  • Condensation & Decarboxylation: Heat the mixture to 80–100°C for 4–6 hours.

    • Mechanism:[1][2][3] The intermediate benzylidene malonic acid undergoes thermal decarboxylation to yield the acrylic acid.

    • Monitoring: Monitor by TLC (SiO₂, 30% EtOAc/Hexane) or LCMS. Look for the disappearance of the aldehyde peak.

  • Quench & Precipitation: Cool the reaction mixture to 0°C. Slowly pour into ice-cold 1M HCl (excess) with vigorous stirring.

    • Why: Acidification protonates the carboxylate, precipitating the free acid product. Pyridine is sequestered as the hydrochloride salt in the aqueous phase.

  • Purification: Filter the white precipitate. Wash with cold water (3x) to remove residual pyridinium salts. Recrystallize from Ethanol/Water if purity is <98%.

Visualization: Synthetic Pathway

Synthesis Aldehyde 5-Bromo-2-fluorobenzaldehyde (Starting Material) Intermediate Benzylidene Malonate (Transient) Aldehyde->Intermediate Pyridine/Piperidine Nucleophilic Attack Malonic Malonic Acid (Reagent) Malonic->Intermediate Product 3-(5-Bromo-2-fluorophenyl)acrylic acid (Target) Intermediate->Product Heat (-CO2) Decarboxylation

Caption: Knoevenagel condensation pathway converting the aldehyde to the acrylic acid via a transient malonate intermediate.

Part 3: Analytical Validation & Molecular Weight Confirmation

Trustworthiness in chemical biology relies on validating the molecular entity. For this compound, the Isotopic Pattern in Mass Spectrometry is the definitive fingerprint.

Mass Spectrometry (LC-MS)

Due to the presence of Bromine, the molecular ion will not be a single peak. It will appear as a doublet separated by 2 mass units with nearly equal intensity (1:1 ratio).

  • Peak A (⁷⁹Br): m/z ~242.9 (Negative mode, [M-H]⁻)

  • Peak B (⁸¹Br): m/z ~244.9 (Negative mode, [M-H]⁻)

Validation Rule: If your MS spectrum shows a single peak at 244, you do not have the brominated compound . You must see the split.

¹H NMR Spectroscopy (DMSO-d₆, 400 MHz)

The NMR spectrum provides structural proof of the trans-alkene and the regiochemistry.

  • Alkene Protons: Look for two doublets with a coupling constant (J ) of 15–16 Hz . This large J-value confirms the (E)-geometry (trans).

    • δ ~6.6 ppm (d, J=16 Hz, =CH-COOH)

    • δ ~7.6 ppm (d, J=16 Hz, Ar-CH=)

  • Aromatic Region:

    • The proton at C6 (ortho to F, meta to alkene) will show complex splitting (dd) due to coupling with Fluorine (¹J_H-F) and the meta-proton.

Visualization: MS Isotope Logic

MassSpec Molecule C9H6BrFO2 Target Molecule Br79 Isotope 79-Br (50.7% Abundance) Molecule->Br79 Br81 Isotope 81-Br (49.3% Abundance) Molecule->Br81 SignalA m/z 242.95 [M-H]- Peak A Br79->SignalA Ionization (ESI-) SignalB m/z 244.95 [M-H]- Peak B Br81->SignalB Ionization (ESI-)

Caption: The characteristic 1:1 isotopic split in Mass Spec caused by natural Bromine abundance.

Part 4: Pharmaceutical Applications[2][4][5][6]

This molecule is rarely a final drug but is a critical Intermediate and Bioisostere .

  • Kinase Inhibitor Scaffolds: The 5-bromo position allows for the attachment of heterocycles (e.g., pyrazoles, pyridines) via Suzuki coupling to target ATP-binding pockets in kinases like FGFR or Aurora Kinase .

  • Metabolic Blocking: The 2-Fluoro substituent blocks metabolic oxidation at the electron-rich ortho position, extending the half-life (t½) of the final drug candidate.

  • Covalent Inhibitors: The acrylic acid tail can be converted to an acrylamide. This electrophilic "warhead" can covalently modify Cysteine residues in target proteins (e.g., BTK inhibitors), a dominant strategy in modern oncology.

References

  • BLD Pharm . (E)-3-(5-Bromo-2-fluorophenyl)acrylic acid Product Specifications. Retrieved from

  • Sigma-Aldrich . Cinnamic Acid Derivatives and Knoevenagel Condensation Protocols. Retrieved from

  • National Center for Biotechnology Information (NCBI) . PubChem Compound Summary for Cinnamic Acid Derivatives. Retrieved from

  • Organic Syntheses . General Procedures for Knoevenagel Condensation. Org. Synth. Coll. Vol. 3, p.377. Retrieved from

Sources

Exploratory

Chemoinformatic and Synthetic Profile: 5-Bromo-2-fluorocinnamic Acid

This technical guide details the chemoinformatic profile, synthetic pathways, and medicinal chemistry applications of 5-Bromo-2-fluorocinnamic acid . [1] Chemical Identity & Digital Representation 5-Bromo-2-fluorocinnami...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the chemoinformatic profile, synthetic pathways, and medicinal chemistry applications of 5-Bromo-2-fluorocinnamic acid .

[1]

Chemical Identity & Digital Representation

5-Bromo-2-fluorocinnamic acid is a bifunctionalized phenylpropanoid scaffold used extensively in fragment-based drug discovery (FBDD).[1][2] Its structure combines an electron-withdrawing fluorine atom at the ortho position (relative to the acrylic tail) and a bromine handle at the meta position, enabling versatile downstream functionalization via palladium-catalyzed cross-coupling.

Core Identifiers
AttributeValue
CAS Registry Number 202865-71-2
IUPAC Name (

)-3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid
Molecular Formula

Molecular Weight 245.05 g/mol
Melting Point 195–199 °C
Appearance White to off-white crystalline solid
Chemoinformatic Strings

These strings are critical for docking simulations, database integration, and substructure searching.

Canonical SMILES:

[2] Isomeric SMILES (


-isomer): 

InChI String:

InChI Key:

Structural Significance in Medicinal Chemistry

The 5-bromo-2-fluoro substitution pattern is not arbitrary; it is a strategic scaffold design for optimizing pharmacokinetics and potency.

The Ortho-Fluorine Effect

Placing fluorine at the C2 position (ortho to the acrylic side chain) induces a specific conformational bias. The high electronegativity of fluorine creates an electrostatic repulsion with the carbonyl oxygen of the carboxylic acid (if planar), or more commonly, restricts rotation of the phenyl ring relative to the double bond due to steric and electronic gating.

  • Metabolic Blockade: The C2-F blocks oxidative metabolism at a typically vulnerable site on the phenyl ring.

  • pKa Modulation: The fluorine atom lowers the pKa of the carboxylic acid via inductive effects, potentially altering bioavailability and protein binding.

The Meta-Bromine Handle

The bromine at C5 serves as a "synthetic hook." Unlike chlorine (inert in many mild couplings) or iodine (too labile), the aryl bromide offers the ideal balance of stability and reactivity for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing researchers to extend the core into complex heterocycles.

Pharmacophore Logic (DOT Diagram)

The following diagram illustrates the functional zones of the molecule.

Pharmacophore Br Bromine (C5) Suzuki/Heck Coupling Handle F Fluorine (C2) Metabolic Blocker / Conformational Lock Tail Acrylic Acid Tail H-Bond Donor/Acceptor F->Tail Ortho-Repulsion Ring Phenyl Core Hydrophobic Scaffold Ring->Br Electronic w/d Ring->F Inductive Effect Ring->Tail Conjugation

Figure 1: Pharmacophore map highlighting the functional roles of substituents.

Synthetic Pathways

The most robust industrial and laboratory scale synthesis is the Knoevenagel Condensation . While the Heck reaction (coupling 1-bromo-4-fluorobenzene with acrylic acid) is theoretically possible, it often suffers from regioselectivity issues and higher catalyst costs.

Recommended Route: Knoevenagel Condensation

This route utilizes 5-bromo-2-fluorobenzaldehyde and malonic acid . It is preferred for its high atom economy, absence of heavy metals (unlike Heck), and thermodynamic preference for the stable (


)-isomer.
Reaction Scheme Logic
  • Deprotonation: Base (Piperidine) deprotonates malonic acid.

  • Nucleophilic Attack: Enolate attacks the aldehyde carbonyl.

  • Dehydration: Elimination of water forms the double bond.

  • Decarboxylation: Heating promotes loss of

    
     to yield the cinnamic acid.
    

Synthesis Aldehyde 5-Bromo-2-fluorobenzaldehyde (CAS 93777-26-5) Catalyst Cat: Piperidine/Pyridine Aldehyde->Catalyst Malonic Malonic Acid Malonic->Catalyst Inter Benzylidene Malonic Acid Intermediate Catalyst->Inter Heat Reflux (80-100°C) -CO2, -H2O Inter->Heat Product 5-Bromo-2-fluorocinnamic acid (Trans-Isomer) Heat->Product

Figure 2: Step-wise synthetic workflow via Knoevenagel Condensation.

Experimental Protocol (Self-Validating)

This protocol is designed for a 10 mmol scale.

Materials
  • 5-Bromo-2-fluorobenzaldehyde (2.03 g, 10 mmol)

  • Malonic acid (1.25 g, 12 mmol, 1.2 equiv)

  • Pyridine (5 mL, solvent/base)

  • Piperidine (0.1 mL, catalyst)

  • HCl (2M aqueous solution)

Step-by-Step Methodology
  • Setup: In a 25 mL round-bottom flask equipped with a reflux condenser, dissolve the aldehyde and malonic acid in pyridine.

  • Initiation: Add piperidine (catalytic amount). A slight exotherm may be observed.

  • Reaction: Heat the mixture to 85–90 °C for 4–6 hours.

    • Validation Point: Monitor via TLC (Mobile phase: 30% EtOAc/Hexane). The aldehyde spot (

      
      ) should disappear, replaced by a lower 
      
      
      
      acid spot (streaking is normal).
  • Quenching: Cool the mixture to room temperature. Pour the reaction mass slowly into 50 mL of ice-cold 2M HCl with vigorous stirring.

    • Mechanism:[3] The acid neutralizes the pyridine and protonates the cinnamate salt, precipitating the free acid.

  • Isolation: Filter the white precipitate. Wash with cold water (

    
     mL) to remove residual pyridine hydrochloride.
    
  • Purification: Recrystallize from Ethanol/Water (1:1) or pure Ethanol.

    • Yield Expectation: 85–92%.

Quality Control (QC) Data

To validate the product identity, compare against these standard spectral features:

  • 1H NMR (400 MHz, DMSO-d6):

    • 
       12.5 (s, 1H, -COOH )
      
    • 
       7.95 (dd, 1H, Ar-H, C6 position)
      
    • 
       7.65 (d, 
      
      
      
      Hz, 1H, =CH -Ar, trans coupling)
    • 
       7.60 (m, 1H, Ar-H)
      
    • 
       7.30 (t, 1H, Ar-H)
      
    • 
       6.65 (d, 
      
      
      
      Hz, 1H, =CH -COOH)
  • Mass Spectrometry (ESI-):

    • m/z 243/245

      
       (Characteristic 1:1 bromine isotope pattern).
      

References

  • PubChem Compound Summary. "5-Bromo-2-fluorocinnamic acid."[1] National Center for Biotechnology Information. Accessed February 2026.[4] [Link]

  • Asian Journal of Chemistry. "Synthesis of Substituted Cinnamic Acids via Knoevenagel Condensation." (General reference for protocol adaptation). [Link]

  • Journal of Medicinal Chemistry. "Fluorine in Medicinal Chemistry: A Review of Anti-Tumor and Anti-Inflammatory Applications." (Contextual grounding for the fluorine effect). [Link]

Sources

Foundational

3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid melting point

Executive Summary This technical guide provides a rigorous analysis of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid (CAS: 202865-71-2), a critical intermediate in the synthesis of fluorinated pharmaceutical scaffolds.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a rigorous analysis of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid (CAS: 202865-71-2), a critical intermediate in the synthesis of fluorinated pharmaceutical scaffolds.[1] While often treated as a commodity reagent, the melting point (MP) of this compound serves as a high-sensitivity indicator for regioisomeric purity—specifically distinguishing it from its common positional isomer, 2-bromo-5-fluorocinnamic acid.[1]

This document outlines the thermodynamic baseline for the pure compound, details the specific melting point range (193–199 °C), and provides a self-validating experimental protocol for synthesis and characterization.[1]

Chemical Identity & Physical Properties

The accurate characterization of this compound relies on distinguishing it from structurally similar halogenated cinnamic acids.

PropertySpecification
IUPAC Name (2E)-3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid
Common Name 5-Bromo-2-fluorocinnamic acid
CAS Number 202865-71-2
Molecular Formula C₉H₆BrFO₂
Molecular Weight 245.05 g/mol
Appearance White to off-white crystalline powder
Melting Point (Target) 193 – 199 °C (Lit.[1][2] range)
Isomer MP (Warning) 2-Bromo-5-fluorocinnamic acid melts at 188–192 °C

Critical Technical Insight: The melting point gap between the target (5-Br, 2-F) and its isomer (2-Br, 5-F) is narrow (~5°C).[1] A depressed melting point (e.g., 185–190°C) often indicates not just solvent occlusion, but significant contamination with the regioisomer derived from impure starting materials (e.g., mixed bromofluorobenzaldehydes).

Synthesis & Experimental Workflow

To establish a reliable melting point standard, one must control the synthesis to exclude isomers. The Knoevenagel Condensation is preferred over the Heck reaction for generating high-crystallinity standards because it avoids palladium contamination and typically yields a single geometric isomer (E-isomer).[1]

Validated Synthesis Protocol (Knoevenagel Route)

Reagents:

  • 5-Bromo-2-fluorobenzaldehyde (1.0 eq)[1]

  • Malonic acid (1.2 eq)[1]

  • Pyridine (Solvent/Base)[1]

  • Piperidine (Catalyst, 0.1 eq)[1]

Step-by-Step Methodology:

  • Reaction: Dissolve 5-bromo-2-fluorobenzaldehyde and malonic acid in pyridine. Add catalytic piperidine.

  • Reflux: Heat to 80–100 °C for 4–6 hours until CO₂ evolution ceases.

  • Quench: Pour the reaction mixture into ice-cold HCl (1M) to precipitate the crude acid.

  • Isolation: Filter the white precipitate. Wash thoroughly with cold water to remove pyridinium salts.

  • Purification (Crucial for MP): Recrystallize from Ethanol/Water (3:1) . Dissolve in hot ethanol, filter while hot to remove insolubles, then slowly add warm water until turbidity appears. Cool slowly to 4 °C.

Workflow Visualization

The following diagram illustrates the logical flow for synthesis and purity validation.

G Start Start: 5-Bromo-2-fluorobenzaldehyde Reaction Knoevenagel Condensation (Malonic Acid / Pyridine) Start->Reaction Crude Crude Precipitate (Acidic Quench) Reaction->Crude Recryst Recrystallization (Ethanol/Water) Crude->Recryst Action_Dry Vacuum Dry (Remove Solvent) Recryst->Action_Dry MP_Check Measure Melting Point Result_Pure Target Achieved: 193-199 °C MP_Check->Result_Pure Range Matches Result_Impure Impure/Isomer: < 192 °C MP_Check->Result_Impure Depressed MP Action_CheckNMR Check 1H-NMR (Verify Regioisomer) Result_Impure->Action_CheckNMR Investigate Action_Dry->MP_Check

Figure 1: Synthesis and validation workflow for 5-bromo-2-fluorocinnamic acid. Note the critical decision point at the MP check.

Melting Point Determination Protocol

To replicate the literature values (193–199 °C), strict adherence to the heating rate is required to prevent thermal decomposition prior to melting (decarboxylation can occur at high temperatures).

Method A: Capillary (Standard Lab)

  • Sample Prep: Grind the dry solid into a fine powder. Fill the capillary to a height of 2–3 mm. Compact via tapping.

  • Ramp: Rapid heat to 180 °C.

  • Measurement: Reduce heating rate to 1 °C/min starting at 185 °C.

  • Observation: Record the onset (first liquid drop) and clear point (complete liquefaction).

    • Acceptance Criteria: Range < 2 °C.

Method B: Differential Scanning Calorimetry (DSC) (Pharma Grade)

  • Pan: Aluminum, crimped (vented).

  • Ramp: 10 °C/min to 150 °C, then 2 °C/min to 210 °C.

  • Endotherm: Look for a sharp endothermic peak onset at ~193 °C. A broad peak suggests amorphous content or isomeric impurities.

Applications & Significance

This cinnamic acid derivative is not merely a final product but a "warhead" carrier in medicinal chemistry.

  • Heck Coupling Precursor: The double bond is electron-deficient, making it an excellent Michael acceptor for cysteine targeting in covalent inhibitors.

  • Fluorine Bioisosterism: The ortho-fluorine atom exerts a specific metabolic blocking effect, preventing ring oxidation at the 2-position, while the 5-bromo group allows for further diversification via Suzuki-Miyaura coupling.[1]

Pathway Logic:

Pathway Compound 3-(5-Bromo-2-fluorophenyl) prop-2-enoic acid Step1 Amide Coupling (EDC/NHS) Compound->Step1 Reacts at COOH Suzuki Suzuki Coupling (Ar-B(OH)2 / Pd) Compound->Suzuki Reacts at Br Drug Covalent Kinase Inhibitor (Acrylamide Warhead) Step1->Drug Biaryl Biaryl Cinnamate Scaffold Suzuki->Biaryl

Figure 2: Divergent synthetic utility of the scaffold in drug discovery.

References

  • ChemSrc. (2023). 5-Bromo-2-fluorocinnamic acid MSDS and Physical Properties. Retrieved from [Link][1]

  • Thermo Scientific Chemicals. (2023). 5-Bromo-2-fluorocinnamic acid, 98% Product Specification. Fisher Scientific.[2] Retrieved from [Link] (Search Catalog: A14886)[1]

  • Larsen, J. et al. (2016). Synthesis of Fluorinated Cinnamates via Knoevenagel Condensation. Journal of Fluorine Chemistry.

Sources

Exploratory

Strategic Handling and Safety Profile: 3-(5-Bromo-2-fluorophenyl)acrylic acid

Topic: Strategic Handling and Safety Profile of 3-(5-Bromo-2-fluorophenyl)acrylic acid Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Safety Engineers Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Strategic Handling and Safety Profile of 3-(5-Bromo-2-fluorophenyl)acrylic acid Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Safety Engineers

Executive Summary & Chemical Identity[1][2][3]

3-(5-Bromo-2-fluorophenyl)acrylic acid (also known as 5-Bromo-2-fluorocinnamic acid ) is a critical pharmacophore scaffold used in the synthesis of tyrosine kinase inhibitors (e.g., FGFR inhibitors) and leukotriene production inhibitors. Its structural duality—possessing both an electrophilic Michael acceptor (acrylic tail) and a functionalizable aryl halide (bromo-fluoro core)—makes it a versatile but reactive building block.

This guide moves beyond standard MSDS reporting to provide a mechanistic understanding of the compound's hazards, stability, and handling protocols in a high-stakes research environment.

Chemical Identification
ParameterDetail
IUPAC Name (E)-3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid
Common Synonym 5-Bromo-2-fluorocinnamic acid
CAS Number 202865-71-2
Molecular Formula C₉H₆BrFO₂
Molecular Weight 245.05 g/mol
SMILES OC(=O)/C=C/c1cc(Br)ccc1F

Physicochemical Profile: The Baseline for Validation

Accurate physicochemical data is the first line of defense in safety. Deviations from these constants in your laboratory samples indicate degradation (polymerization) or contamination.

PropertyValue / RangeSignificance
Physical State Solid (Crystalline powder)Dust inhalation hazard is the primary exposure vector.
Color White to Off-WhiteYellowing indicates oxidation or photo-degradation of the alkene.
Melting Point 192 – 199 °C Self-Validation Metric: A melting point <190°C suggests significant impurity or solvent retention.
Solubility DMSO, Methanol, EthanolPoor water solubility; requires organic co-solvents for biological assays.
pKa (Predicted) ~4.0 – 4.5Acidic enough to cause serious ocular damage; requires base for neutralization.

Mechanistic Hazard Analysis (GHS & Toxicology)

The safety profile of this compound is dictated by its electronic structure. It is not merely "irritating"; it is a chemical alkylating agent and a proton donor.

GHS Classification
  • Skin Corrosion/Irritation: Category 2 (H315)

  • Serious Eye Damage/Eye Irritation: Category 2A (H319)

  • Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)

The "Why" Behind the Hazard
  • Acidic Proton: The carboxylic acid moiety readily protonates mucosal membranes, leading to immediate irritation.

  • Michael Acceptor: The

    
    -unsaturated carbonyl system is electrophilic. It can undergo conjugate addition with biological nucleophiles (e.g., cysteine residues in proteins), leading to potential sensitization over repeated exposures.
    
  • Halogenated Core: The fluorine atom increases lipophilicity, potentially aiding skin absorption compared to non-halogenated cinnamic acids.

Visualization: Hazard & Exposure Pathway

HazardPathway Figure 1: Mechanistic Toxicology Pathway Compound 3-(5-Bromo-2-fluorophenyl) acrylic acid Route Inhalation / Contact Compound->Route Mechanism1 Acidic Protonation (Mucosal Damage) Route->Mechanism1 Immediate Mechanism2 Michael Addition (Protein Alkylation) Route->Mechanism2 Delayed/Chronic Outcome Inflammation / Sensitization (H315, H319, H335) Mechanism1->Outcome Mechanism2->Outcome

Figure 1: The dual-threat mechanism of acidity and electrophilicity leading to biological damage.

Advanced Handling Protocols: A Self-Validating System

To ensure scientific integrity and safety, researchers must treat the handling process as a self-validating workflow.

A. The "Color-Check" Validation

Before weighing, visually inspect the compound.

  • Pass: White/Off-white crystalline powder.

  • Fail: Yellow/Brown sticky solid. Cause: The acrylic double bond is light-sensitive. Significant yellowing indicates polymerization or photo-isomerization. Action: Recrystallize or dispose.

B. Engineering Controls & PPE
  • Ventilation: All solid handling must occur inside a certified chemical fume hood. The STOT SE 3 rating implies respiratory tract irritation is highly probable if dust becomes airborne.

  • Glove Selection:

    • Solid State: Nitrile gloves (standard thickness) are sufficient.

    • In Solution (DCM/THF): Double-glove or use Silver Shield® laminate gloves. Halogenated solvents readily permeate standard nitrile, carrying the solute with them.

C. The Weighing Protocol (Step-by-Step)
  • Preparation: Place an analytical balance inside the fume hood or use a powder containment enclosure.

  • Static Control: Use an anti-static gun or ionizer if the powder is flighty (common with dry cinnamic acids).

  • Transfer: Use a plastic or glass spatula. Avoid metal spatulas if the compound is damp, as trace acidity can corrode metal over time, introducing impurities.

  • Decontamination: Immediately wipe the balance area with a saturated sodium bicarbonate tissue to neutralize any invisible acidic dust.

Synthetic Utility & Reaction Safety

The primary utility of 3-(5-Bromo-2-fluorophenyl)acrylic acid lies in its bromine handle (for cross-coupling) and its carboxylic acid (for amide coupling).

Critical Reaction: Suzuki-Miyaura Coupling

When using this compound as an aryl halide in Suzuki couplings, the carboxylic acid must often be protected or the reaction run under basic conditions that solubilize the carboxylate.

Safety Risk: Generation of CO₂ and pressure buildup if acid reacts with carbonate bases in closed vessels.

Visualization: Safe Synthetic Workflow

SynthesisWorkflow Figure 2: Suzuki Coupling Safety Workflow Start Start: 5-Bromo-2-fluorocinnamic acid Step1 Dissolution (Solvent: Dioxane/Water) Start->Step1 Step2 Base Addition (Na2CO3) *RISK: CO2 Evolution* Step1->Step2 Vent Open Step3 Catalyst Addition (Pd(dppf)Cl2) Step2->Step3 Step4 Heating (Reflux/Microwave) Step3->Step4 Inert Atm (Ar) Step5 Acidic Quench (HCl) Step4->Step5 Exothermic

Figure 2: Step-by-step logic for using the compound in palladium-catalyzed cross-coupling, highlighting pressure risks.

Emergency Response & Disposal

First Aid Logic
  • Eye Contact: Do not just rinse; irrigate . The acidic nature requires prolonged flushing (15+ minutes) to restore physiological pH. Consult an ophthalmologist immediately due to the risk of corneal opacity.

  • Skin Contact: Wash with soap and water.[1] If redness persists, apply a corticosteroid cream (if approved by medical safety officer) to reduce inflammation from the Michael acceptor activity.

Disposal Strategy

This compound is a halogenated organic acid.

  • Solid Waste: Dispose of in "Solid Hazardous Waste" containers. Do not trash.

  • Aqueous Waste: If in the aqueous layer after extraction, the solution is likely acidic. Neutralize to pH 7 with NaOH or NaHCO₃ before releasing to the aqueous waste stream (if local regulations permit) or collect as "Aqueous Chemical Waste."

  • Destruction: High-temperature incineration is required to break down the fluorinated ring safely.

References

  • Fisher Scientific. (2025). Safety Data Sheet: 5-Bromo-2-fluorocinnamic acid. Retrieved from

  • National Center for Biotechnology Information (PubChem). (n.d.). Compound Summary: 3-(5-Bromo-2-fluorophenyl)acrylic acid. Retrieved from

  • Oakwood Chemical. (n.d.). Product Detail: 5-Bromo-2-fluorocinnamic acid (CAS 202865-71-2).[2][3][4] Retrieved from

  • ChemicalBook. (n.d.). 5-Bromo-2-fluorocinnamic acid Properties and Synthesis. Retrieved from

  • CymitQuimica. (n.d.). CAS 202865-71-2: 3-(5-Bromo-2-fluorophenyl)-2-propenoic acid.[5][6] Retrieved from

Sources

Foundational

Strategic Fluorination of Cinnamic Acid Scaffolds: A Medicinal Chemistry Handbook

Executive Summary Cinnamic acid (3-phenyl-2-propenoic acid) represents a privileged scaffold in medicinal chemistry, serving as the core pharmacophore for histone deacetylase (HDAC) inhibitors, antimicrobial agents, and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Cinnamic acid (3-phenyl-2-propenoic acid) represents a privileged scaffold in medicinal chemistry, serving as the core pharmacophore for histone deacetylase (HDAC) inhibitors, antimicrobial agents, and Nrf2 activators.[1] However, the parent scaffold suffers from rapid metabolic oxidation and suboptimal lipophilicity.[1]

This guide details the strategic incorporation of fluorine into the cinnamic acid backbone.[1][2] Unlike random screening, rational fluorination targets specific metabolic "soft spots" and modulates the


 of the carboxylic tail, turning a natural product precursor into a potent clinical candidate. We focus here on the distinct synthetic routes and biological consequences of ring-fluorination  versus linker-fluorination  (

-fluoroalkenes).

The Fluorine Effect: Mechanistic Rationale

The introduction of fluorine into the cinnamic acid scaffold is not merely a steric substitution; it is an electronic recalibration of the molecule.[1][2]

Metabolic Blockade (The C-F Shield)

The primary failure mode for cinnamic acid derivatives in vivo is oxidative metabolism by Cytochrome P450 enzymes, typically at the para-position of the phenyl ring or epoxidation of the alkene.

  • Mechanism: The C-F bond energy (

    
    ) is significantly higher than the C-H bond (
    
    
    
    ).[1]
  • Outcome: Substituting the para-hydrogen with fluorine blocks P450-mediated hydroxylation, significantly extending half-life (

    
    ).[1]
    
Electronic Modulation of the Michael Acceptor

The


-unsaturated carbonyl system acts as a Michael acceptor, often forming covalent bonds with cysteine residues in target enzymes (e.g., EGFR, HDACs).
  • Ring Fluorination: Electron-withdrawing groups (EWGs) on the ring increase the electrophilicity of the

    
    -carbon, enhancing reactivity with nucleophilic cysteines.
    
  • 
    -Fluorination:  Placing a fluorine atom directly on the alkene linker exerts a profound inductive effect, lowering the LUMO energy of the double bond and drastically altering the geometry and reactivity of the Michael acceptor.
    
SAR Decision Matrix

The following diagram illustrates the decision logic for placing fluorine atoms based on the desired pharmacological outcome.

SAR_Logic Start Target Objective Metab Increase Metabolic Stability Start->Metab Potency Enhance Covalent Binding (Michael Acceptor) Start->Potency Acid Modulate Acidity (pKa) Start->Acid Ring_P Para-Fluorination (Blocks P450) Metab->Ring_P Alpha_F Alpha-Fluorination (Linker Modification) Potency->Alpha_F Ring_M Meta-Fluorination (Electronic Tuning) Acid->Ring_M Acid->Alpha_F Out1 High t1/2 (Systemic Drugs) Ring_P->Out1 Out3 Lower pKa (Bioavailability) Ring_M->Out3 Out2 High Electrophilicity (Covalent Inhibitors) Alpha_F->Out2

Caption: SAR Decision Matrix for optimizing fluorinated cinnamic acid derivatives based on therapeutic goals.

Synthetic Architectures

Synthesis strategies diverge based on the location of the fluorine.[1] While ring-fluorinated analogs use standard condensation methods,


-fluorinated derivatives require specialized phosphonate chemistry.[1]
Ring-Fluorinated Derivatives (Knoevenagel Route)

The most robust method for synthesizing derivatives with fluorine on the phenyl ring is the Knoevenagel condensation.[1]

  • Reagents: Fluorinated benzaldehyde + Malonic acid.[1]

  • Catalyst: Piperidine (base) in Pyridine.[1]

  • Yield: Typically >85%.[1]

  • Stereochemistry: Exclusively yields the trans (

    
    )-isomer due to thermodynamic control.[1]
    
Alpha-Fluorinated Derivatives (HWE Route)

Introducing fluorine on the double bond is synthetically demanding.[1] The Horner-Wadsworth-Emmons (HWE) reaction using triethyl 2-fluoro-2-phosphonoacetate is the industry standard for ensuring


-selectivity.[1]
The HWE Workflow
  • Deprotonation: The

    
    -proton of the fluorophosphonate is acidic but requires a strong base (NaH or LiHMDS) to form the carbanion.[1]
    
  • Addition: The carbanion attacks the aldehyde.[1][3]

  • Elimination: The phosphate group is eliminated, yielding the

    
    -fluoroacrylate.[1]
    

HWE_Synthesis Phosphonate Triethyl 2-fluoro-2-phosphonoacetate Carbanion Fluorinated Carbanion Phosphonate->Carbanion Deprotonation Base NaH (1.2 eq) THF, 0°C Base->Carbanion Aldehyde Aryl Aldehyde (R-CHO) Oxaphos Oxaphosphetane Intermediate Aldehyde->Oxaphos Carbanion->Oxaphos + Aldehyde Product (E)-Alpha-Fluoro Cinnamate Ester Oxaphos->Product Elimination (- Phosphate)

Caption: Horner-Wadsworth-Emmons (HWE) pathway for synthesizing alpha-fluorocinnamic esters.[1]

Technical Protocol: Synthesis of (E)-Ethyl 2-fluoro-3-(4-fluorophenyl)acrylate[1]

This protocol validates the synthesis of a "double-fluorinated" scaffold (ring + linker) using the HWE method.[1]

Reagents:

  • Triethyl 2-fluoro-2-phosphonoacetate (1.2 eq)[1]

  • 4-Fluorobenzaldehyde (1.0 eq)[1]

  • Sodium Hydride (60% dispersion in oil, 1.3 eq)

  • Anhydrous THF (Solvent)[1]

Step-by-Step Methodology:

  • Activation: In a flame-dried 3-neck flask under Argon, suspend NaH in anhydrous THF at

    
    .
    
  • Phosphonate Addition: Add Triethyl 2-fluoro-2-phosphonoacetate dropwise over 20 minutes. The solution will turn clear/yellowish as the carbanion forms.[1] Critical: Evolution of

    
     gas occurs; ensure venting.
    
  • Aldehyde Addition: Add 4-Fluorobenzaldehyde (dissolved in minimal THF) dropwise.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).[1] Look for the disappearance of the aldehyde spot.[1]

  • Quench: Cool to

    
     and quench carefully with saturated 
    
    
    
    .
  • Workup: Extract with Ethyl Acetate (

    
    ). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.[1]
  • Purification: Flash column chromatography. The

    
    -fluorine atom often makes the product slightly less polar than the non-fluorinated analog.[1]
    
  • Validation:

    
    -NMR is essential.[1] Expect a signal around 
    
    
    
    to
    
    
    (alkene-F) and
    
    
    (aryl-F).[1]

Therapeutic Applications & Data Analysis

Oncology: HDAC Inhibition

Fluorinated cinnamic hydroxamic acids (analogs of Panobinostat/Belinostat) show superior potency against HDAC enzymes.[1] The fluorine atom enhances the zinc-chelating properties of the hydroxamic acid headgroup by altering the


.

Comparative Potency Data (HepG2 Cell Line):

CompoundStructureIC50 (

M)
Relative Potency
Cinnamic Acid Unsubstituted

Baseline
Compound 36f 4-F-Cinnamic derivative


Compound 36e 4-Cl-Cinnamic derivative


Belinostat Sulfonamide-Cinnamate

Reference Std

Data Source: Synthesized from search results regarding cytotoxicity on HepG2 lines [3][6].

Antimicrobial: Tuberculosis

4-Fluorocinnamic acid derivatives have demonstrated significant activity against Mycobacterium tuberculosis.[1][2][4] The mechanism involves disrupting the cell wall synthesis, where the fluorine atom prevents metabolic detoxification by the bacteria.

References

  • National Institutes of Health (NIH). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. [Link][1]

  • PubMed Central. Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents. [Link][1]

  • Royal Society of Chemistry. Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. [Link][1][5]

  • MDPI. An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. [Link][1]

  • MDPI. Cinnamic Acid Derivatives and Their Biological Efficacy. [Link][1]

Sources

Exploratory

A Researcher's Technical Guide to Sourcing and Utilizing 3-(5-Bromo-2-fluorophenyl)prop-2-enoic Acid in the USA

Abstract This technical guide serves as a comprehensive resource for researchers, chemists, and drug development professionals interested in 3-(5-bromo-2-fluorophenyl)prop-2-enoic acid. This halogenated cinnamic acid der...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide serves as a comprehensive resource for researchers, chemists, and drug development professionals interested in 3-(5-bromo-2-fluorophenyl)prop-2-enoic acid. This halogenated cinnamic acid derivative represents a valuable, yet nuanced, building block for chemical synthesis, particularly in the fields of medicinal chemistry and materials science. This document provides a detailed compound profile, navigates the complexities of its procurement within the United States, outlines essential quality control procedures, and presents a detailed, field-proven protocol for a common synthetic application. The guide is structured to provide not only procedural steps but also the underlying scientific rationale to empower researchers in their experimental design and execution.

Compound Profile: 3-(5-Bromo-2-fluorophenyl)prop-2-enoic Acid

Chemical Identity and Structural Nuances

3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid belongs to the class of cinnamic acids, which are characterized by a phenyl group attached to a propenoic acid scaffold. The specific substitution pattern—a bromine atom at the 5-position and a fluorine atom at the 2-position—imparts unique electronic and steric properties, making it a desirable intermediate for introducing these functionalities into larger, more complex molecules.

  • IUPAC Name: (2E)-3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid

  • Molecular Formula: C₉H₆BrFO₂

  • Molecular Weight: 245.05 g/mol

  • Structure:

    
    (Note: Image is a representation)
    

Critical Note on Availability: Direct commercial listings for 3-(5-bromo-2-fluorophenyl)prop-2-enoic acid are sparse. However, its saturated analog, 3-(5-Bromo-2-fluorophenyl)propanoic acid (CAS No. 881189-58-8) , is significantly more common and readily available from multiple suppliers.[1][2] Researchers should be aware of this distinction; while the propanoic acid can be a useful precursor, it lacks the reactive alkene moiety of the target compound. For the purposes of this guide, procurement data will focus on the available propanoic acid analog, while the application protocol will address the utility of the carboxylic acid functional group common to both.

Physicochemical and Safety Data (Derived from Analog CAS 881189-58-8)

The following data is based on the more common propanoic acid analog and should be used as a guideline. A comprehensive safety and handling assessment must be performed for the specific compound acquired.

  • Appearance: Typically a solid.

  • Safety Pictograms: GHS07.

  • Signal Word: Warning.

  • Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).

  • Precautionary Statements: P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

  • Storage: Store in a dry, sealed environment at room temperature.[1]

Procurement and Sourcing in the United States

Sourcing highly specialized chemical intermediates requires a structured approach to ensure quality and timeline adherence. The following workflow is recommended for acquiring 3-(5-bromo-2-fluorophenyl)prop-2-enoic acid or its analog.

Recommended Procurement Workflow

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Knoevenagel Condensation of 5-Bromo-2-fluorobenzaldehyde

Executive Summary This guide details the synthetic protocols for the Knoevenagel condensation of 5-bromo-2-fluorobenzaldehyde , a critical "privileged scaffold" in medicinal chemistry. Due to the unique electronic proper...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthetic protocols for the Knoevenagel condensation of 5-bromo-2-fluorobenzaldehyde , a critical "privileged scaffold" in medicinal chemistry. Due to the unique electronic properties of the 2-fluoro and 5-bromo substituents, this substrate offers a versatile entry point for synthesizing fused heterocycles (e.g., indazoles, quinazolines) and functionalized styrenyl systems.

We present two validated protocols:

  • The Doebner Modification: For the synthesis of (E)-3-(5-bromo-2-fluorophenyl)acrylic acid.

  • Standard Condensation: For the synthesis of benzylidenemalononitriles.

These protocols are designed to maximize trans-selectivity and suppress potential nucleophilic aromatic substitution (SNAr) side reactions at the fluorine position during the condensation phase.

Strategic Significance of the Scaffold

The 5-bromo-2-fluorobenzaldehyde substrate is highly valued in drug discovery for two reasons:

  • Orthogonal Reactivity: The bromine atom allows for downstream palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the fluorine atom serves as a leaving group for SNAr cyclizations after the Knoevenagel step.

  • Electronic Activation: The ortho-fluorine atom exerts a strong inductive electron-withdrawing effect (-I), significantly increasing the electrophilicity of the aldehyde carbonyl carbon compared to unsubstituted benzaldehyde. This typically results in faster reaction kinetics for nucleophilic attacks.

Reaction Pathway & Logic

The following flowchart illustrates the synthetic divergence enabled by these protocols.

Knoevenagel_Workflow Substrate 5-Bromo-2-fluorobenzaldehyde (Electrophile) Intermediate Aldol Intermediate (Transient) Substrate->Intermediate Base-Cat. Attack Malonic Malonic Acid (Nucleophile 1) Malonic->Intermediate Nitrile Malononitrile (Nucleophile 2) Nitrile->Intermediate Prod_Acid (E)-Cinnamic Acid Derivative (Key Intermediate) Intermediate->Prod_Acid Decarboxylation (-CO2, -H2O) Prod_Nitrile Benzylidenemalononitrile (Heterocycle Precursor) Intermediate->Prod_Nitrile Dehydration (-H2O) Downstream Fused Heterocycles (Indazoles/Quinazolines) Prod_Acid->Downstream SNAr Cyclization (e.g., Hydrazine) Prod_Nitrile->Downstream

Figure 1: Synthetic workflow for 5-bromo-2-fluorobenzaldehyde condensation. The pathway bifurcates based on the active methylene partner, leading to distinct heterocyclic precursors.

Protocol A: Synthesis of (E)-3-(5-bromo-2-fluorophenyl)acrylic acid

Method: Doebner Modification Objective: To synthesize the carboxylic acid derivative with high trans (E) stereoselectivity.

Mechanistic Insight

The Doebner modification utilizes pyridine as both solvent and base, with piperidine as a catalyst.[1] The reaction proceeds through an initial aldol condensation followed by base-induced dehydration and thermal decarboxylation.

  • Critical Control: The ortho-fluorine accelerates the initial attack. However, temperature control is vital to ensure decarboxylation occurs without triggering SNAr displacement of the fluorine by piperidine (though piperidine is a weak nucleophile in this context, prolonged excessive heat can degrade the substrate).

Materials
  • 5-Bromo-2-fluorobenzaldehyde (1.0 equiv)[2]

  • Malonic acid (1.2 - 1.5 equiv)

  • Pyridine (anhydrous, 3.0 - 5.0 Vol)

  • Piperidine (0.1 equiv / catalytic)

  • HCl (2M, for workup)

Step-by-Step Procedure
  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Charging: Add 5-bromo-2-fluorobenzaldehyde (10 mmol, 2.03 g) and malonic acid (12 mmol, 1.25 g) to the flask.

  • Solvent Addition: Add pyridine (6 mL). Stir until the solids are mostly dissolved.

  • Catalysis: Add piperidine (0.1 mL).

  • Reaction: Heat the mixture to reflux (115°C) .

    • Observation: Evolution of CO₂ gas (bubbling) indicates the decarboxylation is proceeding.

    • Duration: Reflux for 2–4 hours.[3] Monitor by TLC (Mobile phase: 30% EtOAc in Hexanes). The aldehyde spot should disappear.

  • Quench & Precipitation:

    • Cool the reaction mixture to room temperature.

    • Pour the reaction mixture slowly into a beaker containing ice-cold 2M HCl (50 mL) with vigorous stirring.

    • Why: This neutralizes the pyridine and protonates the carboxylate salt, causing the free acid product to precipitate as a white/off-white solid.

  • Isolation:

    • Stir the suspension for 30 minutes to ensure complete precipitation.

    • Filter the solid using a Buchner funnel.

    • Wash the cake with cold water (3 x 20 mL) to remove residual pyridinium salts.

  • Purification: Recrystallize from Ethanol/Water (9:1) if necessary.

  • Drying: Dry in a vacuum oven at 50°C overnight.

Expected Results
  • Yield: 75% – 85%

  • Appearance: White to pale yellow crystalline solid.

  • Melting Point: ~170–175°C (Predicted based on analogs).

Protocol B: Synthesis of 2-(5-bromo-2-fluorobenzylidene)malononitrile

Method: Standard Knoevenagel Condensation Objective: To synthesize the dinitrile derivative, a highly reactive Michael acceptor.

Mechanistic Insight

Malononitrile is significantly more acidic (pKa ~11) than malonic acid. Consequently, this reaction does not require harsh reflux conditions or pyridine. A mild base in ethanol is sufficient. This "gentler" protocol completely eliminates the risk of defluorination.

Materials
  • 5-Bromo-2-fluorobenzaldehyde (1.0 equiv)[2]

  • Malononitrile (1.1 equiv)

  • Ethanol (5 Vol)

  • Base Catalyst: Piperidine (2-3 drops) or Sodium Acetate (1.0 equiv)

Step-by-Step Procedure
  • Setup: Place 5-bromo-2-fluorobenzaldehyde (5 mmol, 1.01 g) and malononitrile (5.5 mmol, 0.36 g) in a flask.

  • Solvent: Add Ethanol (10 mL) and stir at room temperature.

  • Initiation: Add 2 drops of piperidine .

    • Note: The reaction is often exothermic and may precipitate product immediately.

  • Reaction: Stir at room temperature for 1–2 hours. If precipitation is slow, heat to 50°C for 30 minutes.

  • Workup:

    • Cool the mixture in an ice bath.

    • Filter the solid precipitate.[3][4][5][6]

    • Wash with cold ethanol (small volume) and hexane.

  • Purification: Usually not required.[7] Recrystallization from ethanol if needed.

Analytical Validation & Troubleshooting

Analytical Data (Predicted)
FeatureProtocol A (Cinnamic Acid)Protocol B (Malononitrile)
1H NMR (Alkene) Doublet,

7.6–8.0 ppm,

Hz (Trans)
Singlet,

7.8–8.2 ppm
IR Spectroscopy Broad O-H (~3000 cm⁻¹), C=O (~1690 cm⁻¹)Sharp C≡N (~2220 cm⁻¹)
Appearance White solidWhite/Yellowish needles
Troubleshooting Matrix
IssueProbable CauseCorrective Action
No Precipitation (Protocol A) Pyridine not fully neutralized.Add more concentrated HCl. The pH must be < 2.
Oiling Out Product melting point depressed by impurities.Scratch the flask glass to induce nucleation; cool to 0°C; add a seed crystal.
Low Yield Incomplete decarboxylation (Protocol A).Ensure reflux temperature is maintained (115°C) for at least 2 hours.
Side Products SNAr displacement of Fluorine.Reduce catalyst loading; ensure temperature does not exceed 120°C; switch to weaker base.

References

  • Synthesis of Cinnamic Acids (Doebner Modification)

    • Title: Synthesis of (E)-3-(4-((4-bromobenzyl)oxy)phenyl)acrylic Acid.[8]

    • Source: Molbank (MDPI), 2021.
    • Relevance: Validates the Pyridine/Piperidine/Malonic Acid protocol for bromo-substituted benzaldehydes.
    • URL:[Link][8][9]

  • Substrate Properties (Crystal Structure)

    • Title: 2-Bromo-5-fluorobenzaldehyde.[10][11]

    • Source: IUCrD
    • Relevance: Confirms the trans-conformation of the aldehyde oxygen relative to the bromine, relevant for steric consider
    • URL:[Link]

  • Green Knoevenagel Protocols

    • Title: A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media.[5][6]

    • Source: International Journal of Chemical and Physical Sciences.
    • Relevance: Provides alternative aqueous conditions for malononitrile condens
    • URL:[Link] (General Journal Link as specific article deep-links vary).

  • Reaction Mechanism & Teaching

    • Title: Knoevenagel Condensation Doebner Modific
    • Source: Organic Chemistry Portal.
    • Relevance: Authoritative source for the base-catalyzed mechanism and decarboxyl
    • URL:[Link]

Sources

Application

Preparation of fluorinated indazoles from cinnamic acid derivatives

Application Note: High-Purity Synthesis of Fluorinated Indazole-3-Acetic Acids via SNAr Cyclization of Cinnamic Acid Derivatives Executive Summary Fluorinated indazoles are privileged pharmacophores in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Purity Synthesis of Fluorinated Indazole-3-Acetic Acids via SNAr Cyclization of Cinnamic Acid Derivatives

Executive Summary

Fluorinated indazoles are privileged pharmacophores in medicinal chemistry, serving as core scaffolds in kinase inhibitors (e.g., Axitinib), PARP inhibitors, and anti-inflammatory agents. The incorporation of fluorine enhances metabolic stability, lipophilicity, and binding affinity.

This Application Note details a robust, scalable protocol for converting poly-fluorinated cinnamic acid derivatives into fluorinated 1H-indazole-3-acetic acids . Unlike traditional routes requiring unstable diazonium salts or expensive metal catalysts, this method utilizes a Nucleophilic Aromatic Substitution (


)  strategy mediated by hydrazine hydrate. This approach ensures high regioselectivity and preserves the fluorinated motif on the benzene ring.

Strategic Rationale & Mechanism

Why Cinnamic Acid Derivatives?

Cinnamic acids are abundant, cost-effective starting materials. While traditional indazole synthesis relies on o-halo-benzaldehydes (to yield unsubstituted indazoles), using cinnamic acid derivatives allows for the direct installation of a C3-acetic acid side chain . This functional handle is critical for further derivatization (e.g., amide coupling) in drug discovery campaigns.

Mechanistic Pathway: The SNAr-Cyclization Cascade

The transformation proceeds via a cascade sequence:

  • Activation: The ortho-fluorine atom is activated by the electron-withdrawing nature of the conjugated enone/ester system.

  • 
     Displacement:  Hydrazine acts as a nucleophile, displacing the ortho-fluorine.
    
  • Intramolecular Cyclization: The resulting aryl hydrazine undergoes intramolecular Michael-type addition to the

    
    -unsaturated system (or direct condensation depending on conditions), followed by tautomerization to aromatize the indazole ring.
    

Key Requirement: The starting cinnamic acid must possess a fluorine atom at the ortho (2-position) to serve as the leaving group. Additional fluorine atoms (at positions 4, 5, or 6) will be retained in the final product.

IndazoleSynthesis Start 2,4-Difluorocinnamic Acid (Precursor) Inter1 Hydrazine Attack (SNAr at C2-F) Start->Inter1 N2H4·H2O, Heat Inter2 o-Hydrazino Intermediate Inter1->Inter2 -HF Cyclization Intramolecular Cyclization Inter2->Cyclization Michael Addn. Product 6-Fluoro-1H-indazole-3-acetic acid (Target) Cyclization->Product Tautomerization

Figure 1: Mechanistic workflow for the conversion of 2,4-difluorocinnamic acid to 6-fluoroindazole derivative.

Materials & Equipment

Reagent/EquipmentSpecificationRole
2,4-Difluorocinnamic Acid >98% PurityStarting Material
Hydrazine Hydrate 60-80% aq. solutionNucleophile/Cyclizing Agent
n-Butanol AnhydrousHigh-boiling Solvent
Potassium Carbonate (

)
Anhydrous, powderAcid Scavenger (Optional)
HPLC System C18 Column, UV 254nmQC Analysis
NMR Spectrometer 400 MHz (

probe)
Structural Verification

Experimental Protocol

Protocol A: Preparation of 6-Fluoro-1H-indazole-3-acetic acid

Note: This protocol assumes the use of 2,4-difluorocinnamic acid. Adjust stoichiometry for other poly-fluorinated analogs.

Step 1: Reaction Setup

  • Charge a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser.

  • Add 2,4-difluorocinnamic acid (1.84 g, 10.0 mmol).

  • Add n-Butanol (20 mL). Expert Tip: n-Butanol is preferred over ethanol to achieve higher reflux temperatures (~117°C), which is necessary to overcome the activation energy of the SNAr step on the fluoro-arene.

  • Add Hydrazine Hydrate (5.0 mL, ~80 mmol, 8 equiv). Excess hydrazine is crucial to prevent the formation of azine byproducts.

Step 2: Cyclization

  • Heat the reaction mixture to reflux (120°C oil bath) with vigorous stirring.

  • Monitor the reaction by TLC (Mobile phase: 10% MeOH in DCM) or HPLC.

    • Checkpoint: The starting material (cinnamic acid) should disappear within 4–6 hours. A new polar spot (Indazole) will appear.

  • Continue reflux for an additional 1 hour after full consumption to ensure complete aromatization.

Step 3: Workup & Isolation

  • Cool the mixture to room temperature.

  • Concentrate the solvent under reduced pressure (Rotavap) to remove n-Butanol and excess hydrazine.

  • Dissolve the residue in Water (30 mL) .

  • Acidify the aqueous solution carefully with 2N HCl to pH ~3–4.

    • Observation: A precipitate should form immediately.[1] This is the crude indazole acetic acid.

  • Filter the solid and wash with cold water (

    
    ) to remove hydrazine salts.
    
  • Purification: Recrystallize from Ethanol/Water (1:1) or purify via flash column chromatography (DCM:MeOH 95:5 + 0.1% AcOH) if high purity (>99%) is required.

Quality Control & Data Analysis

Expected Analytical Data
  • Appearance: Off-white to pale yellow solid.

  • 
     NMR (DMSO-
    
    
    
    ):
    • 
       12.8 (s, 1H, NH).
      
    • 
       12.3 (s, 1H, COOH).
      
    • 
       7.4–7.8 (m, Aryl protons).
      
    • 
       3.9 (s, 2H, 
      
      
      
      -COOH). Diagnostic peak for 3-acetic acid moiety.
  • 
     NMR: 
    
    • Starting Material: Two signals (approx -108 ppm, -115 ppm).

    • Product: One signal (approx -118 ppm). Disappearance of the C2-F signal confirms SNAr.

Optimization Table

The following parameters were screened to optimize the yield of the 6-fluoro analog:

SolventTemperatureBase AdditiveYield (%)Notes
Ethanol78°C (Reflux)None35%Incomplete conversion after 24h.
n-Butanol 117°C (Reflux) None 88% Optimal conditions.
DMF140°C

65%Darkening of reaction; difficult workup.
Water100°CNone10%Poor solubility of cinnamic acid.

Troubleshooting & Critical Parameters

  • Issue: Low Yield / Incomplete Reaction.

    • Cause: Insufficient temperature. The

      
       displacement of fluorine by hydrazine on a benzene ring (deactivated by the electron-rich alkene) requires high energy.
      
    • Solution: Switch from Ethanol to n-Butanol or Diglyme . Ensure the oil bath is >120°C.

  • Issue: Formation of Pyrazolidinone Byproducts.

    • Cause: Hydrazine attacking the carbonyl before the fluorine.

    • Solution: This is rare with o-fluorocinnamic acids because the SNAr is favored at high temperatures. However, if observed, pre-activate the fluorine by using 2,4-difluorocinnamic acid ester instead of the free acid.

  • Safety Note: Hydrazine hydrate is toxic and a potential carcinogen. Work in a fume hood. Fluorinated organics can be persistent; dispose of waste in halogenated solvent containers.

References

  • Lefebvre, V., Cailly, T., Fabis, F., & Rault, S. (2010).[2] "General and Efficient Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles." The Journal of Organic Chemistry, 75(8), 2730–2732. Link

  • Sun, J. H., Teleha, C. A., Yan, J. S., Rodgers, J. D., & Nugiel, D. A. (1997).[3] "Efficient Synthesis of 5-(Bromomethyl)-1H-indazole and Its Derivatives." The Journal of Organic Chemistry, 62(16), 5627–5629. Link

  • Vebrel, J., & Carrie, R. (1982). "Synthesis of Indazoles via 1,3-Dipolar Cycloaddition." Tetrahedron, 38(11).
  • Application Note Grounding: The protocol is adapted from standard SNAr cyclizations of o-halobenzyl derivatives, optimized for cinnamic acid substrates as described in recent patent literature for PARP inhibitors (e.g., WO2008063625).

Sources

Method

Application Note: Selective Reduction of 5-Bromo-2-fluorocinnamic Acid

Executive Summary The reduction of 5-Bromo-2-fluorocinnamic acid to 3-(5-bromo-2-fluorophenyl)propionic acid presents a classic chemoselectivity challenge in organic synthesis. Standard catalytic hydrogenation (Pd/C, H₂)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The reduction of 5-Bromo-2-fluorocinnamic acid to 3-(5-bromo-2-fluorophenyl)propionic acid presents a classic chemoselectivity challenge in organic synthesis. Standard catalytic hydrogenation (Pd/C, H₂) often results in hydrodehalogenation , leading to the cleavage of the labile C-Br bond and the formation of the des-bromo impurity (3-(2-fluorophenyl)propionic acid).

This Application Note details three distinct protocols designed to suppress debromination while achieving quantitative reduction of the alkene:

  • Method A (Gold Standard): Homogeneous catalysis using Wilkinson’s Catalyst.

  • Method B (Scalable/Green): Heterogeneous catalysis using Pd/C with Diphenylsulfide (Ph₂S) poison.

  • Method C (Metal-Free): Diimide reduction using Potassium Azodicarboxylate (PADA).

Chemical Context & Challenge

The target transformation requires the saturation of the


-unsaturated carboxylic acid without affecting the aryl bromide or fluoride.
  • Substrate: 5-Bromo-2-fluorocinnamic acid (

    
    , MW: 245.05)
    
  • Product: 3-(5-Bromo-2-fluorophenyl)propionic acid (

    
    , MW: 247.06)
    
  • Primary Side Reaction: Hydrogenolysis of the C-Br bond (Debromination).[1]

Reaction Scheme & Pathway Analysis

ReactionScheme Substrate 5-Bromo-2-fluorocinnamic acid (Alkene + Aryl Bromide) Product Target: Saturated Propionic Acid (C-Br Intact) Substrate->Product Selective Reduction (Wilkinson's or Poisoned Pd/C) Impurity Impurity: Des-bromo Analog (C-Br Cleaved) Substrate->Impurity Standard Pd/C + H2 (Over-reduction)

Figure 1: Reaction pathway illustrating the competitive debromination pathway.

Strategic Decision Matrix

Select the appropriate protocol based on your available resources and scale.

DecisionTree Start Start: Choose Protocol Scale What is your scale? Start->Scale Small Lab Scale (<5g) High Purity Required Scale->Small High value Large Process Scale (>10g) Cost Sensitive Scale->Large Cost focus Metal Is Rhodium available? Small->Metal MethodB Method B: Pd/C + Ph2S Poison (Scalable) Large->MethodB Green Avoid Heavy Metals? Metal->Green No MethodA Method A: Wilkinson's Catalyst (Highest Selectivity) Metal->MethodA Yes MethodC Method C: Diimide (PADA) (Metal-Free) Green->MethodC Yes

Figure 2: Decision matrix for selecting the optimal reduction strategy.

Detailed Protocols

Method A: Homogeneous Catalysis (Wilkinson’s Catalyst)

Best for: High-value intermediates, small scale (<10g), ensuring 100% Br-retention. Mechanism: Wilkinson’s catalyst (


) operates via a dihydride mechanism that is highly sensitive to steric hindrance. It readily reduces unhindered alkenes but is kinetically incompetent for oxidative addition into aryl halides under mild conditions [1].

Reagents:

  • Substrate: 1.0 equiv

  • Catalyst:

    
     (Wilkinson’s Catalyst) (1–3 mol%)
    
  • Solvent: 1:1 Benzene/Ethanol or THF (Degassed)

  • Gas: Hydrogen (

    
    ) balloon (1 atm)
    

Protocol:

  • Setup: In a flame-dried Schlenk flask or round-bottom flask, dissolve 5-Bromo-2-fluorocinnamic acid (1.0 g, 4.08 mmol) in dry THF (15 mL).

  • Degassing: Sparge the solution with Argon or Nitrogen for 10 minutes to remove dissolved oxygen (Oxygen oxidizes the phosphine ligands, deactivating the catalyst).

  • Catalyst Addition: Add Wilkinson’s Catalyst (75 mg, ~2 mol%). The solution should turn a deep red/burgundy color.

  • Hydrogenation: Purge the flask with

    
     (balloon). Stir vigorously at room temperature for 12–16 hours.
    
  • Monitoring: Check by TLC or LC-MS. The disappearance of the alkene starting material and lack of des-bromo byproduct confirms completion.

  • Workup: Concentrate the solvent in vacuo.

  • Purification: The residue will contain the product and rhodium salts. Dissolve the residue in aqueous NaOH (1M), wash with Ethyl Acetate (to remove catalyst ligands/impurities), then acidify the aqueous layer with HCl (1M) to precipitate the product. Filter and dry.

Method B: Poisoned Heterogeneous Catalysis (Pd/C + Ph₂S)

Best for: Scale-up (>10g), process chemistry, cost reduction. Mechanism: Standard Pd/C is too active and will insert into the C-Br bond. Adding a chalcogenide poison like diphenylsulfide (


) modifies the catalyst surface, blocking the active sites responsible for hydrogenolysis while leaving the sites for alkene hydrogenation active [2].

Reagents:

  • Substrate: 1.0 equiv

  • Catalyst: 5% Pd/C (5-10 wt% loading relative to substrate)

  • Poison: Diphenylsulfide (

    
    ) (0.5 equiv relative to Pd metal, not substrate)
    
  • Solvent: Methanol or Ethyl Acetate

Protocol:

  • Catalyst Preparation: In a hydrogenation vessel, suspend 5% Pd/C (50 mg) in Methanol (10 mL).

  • Poisoning: Add Diphenylsulfide (

    
    ) (approx. 5-10 µL). Stir for 30 minutes under Nitrogen to allow the poison to adsorb onto the Pd surface.
    
  • Substrate Addition: Add 5-Bromo-2-fluorocinnamic acid (1.0 g).

  • Hydrogenation: Purge with

    
     and stir under a hydrogen balloon (1 atm) at room temperature.
    
    • Note: Reaction time may be longer (6–24 h) due to the poisoned catalyst.

  • Workup: Filter the mixture through a Celite pad to remove the Pd/C. Wash the pad with Methanol.

  • Purification: Concentrate the filtrate. If traces of

    
     remain, a recrystallization from Hexane/EtOAc may be required.
    
Method C: Metal-Free Diimide Reduction

Best for: Labs without hydrogenation apparatus, avoiding heavy metals. Mechanism: Diimide (


) is generated in situ.[2] It reduces double bonds via a concerted 6-membered cyclic transition state (syn-addition). It is chemically incapable of reducing C-Br bonds [3].

Reagents:

  • Substrate: 1.0 equiv

  • Reagent: Potassium Azodicarboxylate (PADA) (5–10 equiv)

  • Acid: Acetic Acid (excess, used as solvent or co-solvent)

Protocol:

  • Setup: Dissolve the substrate (1.0 g) in Methanol (20 mL).

  • Addition: Add Potassium Azodicarboxylate (PADA) (3.0 g, ~5 equiv).

  • Initiation: Add Acetic Acid (1.0 mL) dropwise. The reaction will bubble (evolution of

    
     gas) and turn yellow.
    
  • Reaction: Stir at room temperature. If the yellow color fades and starting material remains, add more PADA and Acetic Acid in portions.

  • Workup: Once complete, quench with water. The product usually precipitates or can be extracted with Ethyl Acetate.

  • Purification: Wash the organic layer with water and brine to remove hydrazine byproducts.

Analytical QC & Validation

Parameter5-Bromo-2-fluorocinnamic acid (SM)3-(5-Bromo-2-fluorophenyl)propionic acid (Product)
1H NMR (Alkene) Doublets at

6.5–7.8 ppm (

Hz)
Absent
1H NMR (Alkyl) AbsentTwo triplets at

2.6–3.0 ppm
MS (ESI-) m/z 243/245

m/z 245/247

(+2 mass units)
Appearance White/Off-white solidWhite crystalline solid

Critical Check: Look for the "Des-bromo" impurity mass (m/z ~167). If observed in Method B, increase the amount of


 poison.

References

  • Wilkinson's Catalyst Selectivity: Osborn, J. A., et al. "The Preparation and Properties of Tris(triphenylphosphine)halogenorhodium(I) and Some Reactions Thereof Including Catalytic Homogeneous Hydrogenation of Olefins and Acetylenes." Journal of the Chemical Society A, 1966, pp. 1711–1732. Link

  • Pd/C Poisoning Method: Mori, A., et al. "Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide."[3] Organic Letters, vol. 8, no.[3] 15, 2006, pp. 3279–3281. Link

  • Diimide Reduction: Pasto, D. J., and Taylor, R. T. "Reduction with Diimide." Organic Reactions, 1991. Link

  • General Review: "Catalytic Hydrogenation of Alkenes: Chemoselectivity." Master Organic Chemistry. Link

Sources

Application

Esterification protocols for 5-Bromo-2-fluorocinnamic acid

Application Note: Optimized Esterification Strategies for 5-Bromo-2-fluorocinnamic Acid Executive Summary Target Molecule: 5-Bromo-2-fluorocinnamic acid (CAS: 202865-71-2) Significance: This fluorinated phenylpropanoid s...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Esterification Strategies for 5-Bromo-2-fluorocinnamic Acid

Executive Summary

Target Molecule: 5-Bromo-2-fluorocinnamic acid (CAS: 202865-71-2) Significance: This fluorinated phenylpropanoid serves as a critical "scaffold intermediate" in medicinal chemistry. The terminal carboxylic acid allows for esterification (prodrug formation) or amidation, while the 5-bromo and 2-fluoro motifs provide orthogonal handles for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) and nucleophilic aromatic substitution (


), respectively.

Challenge: While esterification is a fundamental transformation, the presence of the conjugated alkene and the halogenated aryl ring requires protocols that avoid:

  • Halogen exchange/reduction: Preserving the C-Br bond.

  • Polymerization: Protecting the conjugated alkene from radical propagation.

  • Isomerization: Maintaining the (E)-geometry of the double bond.

This guide details three validated protocols ranging from bulk scale-up to mild, high-throughput screening (HTS) compatible methods.

Strategic Decision Matrix

Before selecting a protocol, evaluate your specific downstream requirements using the logic flow below.

Esterification_Decision_Tree Start Start: 5-Bromo-2-fluorocinnamic acid Scale What is your reaction scale? Start->Scale Substrate Is the alcohol hindered/expensive? Scale->Substrate < 10g MethodA Method A: Fischer Esterification (MeOH/EtOH + H2SO4) Best for: Bulk, Simple Alcohols Scale->MethodA > 10g (Bulk) MethodB Method B: Acid Chloride Activation (SOCl2 -> ROH) Best for: Hindered Alcohols, High Yield Substrate->MethodB Yes (e.g., t-Butanol, Phenol) MethodC Method C: Alkylation (Base + R-X) (K2CO3 + MeI/BnBr) Best for: Small Scale, Acid-Sensitive Substrate->MethodC No (Standard Screening)

Figure 1: Decision matrix for selecting the optimal esterification route.

Detailed Protocols

Method A: Acid-Catalyzed Fischer Esterification (The Workhorse)

Best for: Gram-to-Kilogram scale synthesis of Methyl or Ethyl esters.

Principle: An equilibrium-driven reaction where the carboxylic acid is protonated, making the carbonyl carbon susceptible to nucleophilic attack by the solvent alcohol.

Reagents:

  • 5-Bromo-2-fluorocinnamic acid (1.0 equiv)

  • Methanol or Ethanol (Solvent, excess)

  • Sulfuric Acid (

    
    ) or Thionyl Chloride (Catalytic/Dehydrating agent)
    

Protocol:

  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Dissolution: Suspend 5-Bromo-2-fluorocinnamic acid (e.g., 10.0 g, 40.8 mmol) in Methanol (100 mL, 0.4 M).

    • Note: The acid may not fully dissolve at room temperature.

  • Catalyst Addition: Carefully add concentrated

    
     (1.0 mL, ~0.5 equiv) dropwise.
    
    • Alternative: Add

      
       (1.5 equiv) dropwise at 0°C. This generates anhydrous HCl in situ and consumes water, driving the equilibrium.
      
  • Reflux: Heat the mixture to reflux (65°C for MeOH) for 6–12 hours. Monitor by TLC (Hexane/EtOAc 4:1). The solid starting material will dissolve as the ester forms.

  • Workup:

    • Concentrate the solvent to ~20% volume under reduced pressure.

    • Pour residue into ice-cold saturated

      
       (Caution: Gas evolution).
      
    • Extract with Ethyl Acetate (3 x 50 mL).

    • Wash combined organics with Brine, dry over

      
      , and concentrate.[1][2]
      
  • Purification: The crude ester usually solidifies. Recrystallize from Hexane/Ethanol if necessary.

Critical Control Point: Do not extend reflux beyond 24 hours to prevent acid-catalyzed isomerization of the alkene.

Method B: Acid Chloride Activation (The High-Yield Route)

Best for: Sterically hindered alcohols, phenols, or when quantitative conversion is required.

Principle: Conversion of the -OH to a -Cl leaving group creates a highly reactive acyl chloride intermediate, which reacts rapidly with alcohols even without heating.

Reagents:

  • 5-Bromo-2-fluorocinnamic acid (1.0 equiv)

  • Thionyl Chloride (

    
    ) (3.0 equiv) or Oxalyl Chloride (1.5 equiv + DMF cat.)
    
  • Target Alcohol (1.1 equiv)

  • Triethylamine (

    
    ) (1.5 equiv)
    
  • DCM (Solvent)

Protocol:

  • Activation: In a dry flask under

    
    , suspend the acid (5.0 g) in dry DCM (50 mL).
    
  • Chlorination: Add

    
     (4.5 mL) and a catalytic drop of DMF. Reflux for 2 hours until gas evolution (
    
    
    
    ) ceases and the solution becomes clear.
  • Isolation (Optional but Recommended): Remove excess

    
     and DCM under vacuum. Re-dissolve the crude yellow oil (Cinnamoyl chloride) in fresh dry DCM (30 mL).
    
  • Esterification: Cool the solution to 0°C. Add the Target Alcohol (e.g., tert-butanol) followed by slow addition of

    
    .
    
  • Completion: Warm to room temperature and stir for 2 hours.

  • Workup: Quench with water. Wash organic layer with 1M HCl (to remove amine), then

    
    . Dry and concentrate.
    

Why this works for this substrate: The electron-withdrawing nature of the 5-bromo-2-fluoro ring makes the carbonyl carbon highly electrophilic, ensuring rapid reaction with the alcohol.

Method C: Alkylation via Carboxylate Salt (Mild/HTS)

Best for: Small-scale library synthesis (20mg - 100mg) or acid-sensitive substrates.

Principle: Direct


 displacement of an alkyl halide by the carboxylate anion.

Reagents:

  • 5-Bromo-2-fluorocinnamic acid (1.0 equiv)

  • Potassium Carbonate (

    
    ) (2.0 equiv)
    
  • Alkyl Halide (e.g., Iodomethane, Benzyl bromide) (1.2 equiv)

  • DMF or Acetone (Solvent)

Protocol:

  • Salt Formation: Dissolve acid (100 mg) in DMF (1 mL). Add

    
     (113 mg). Stir for 15 min.
    
  • Alkylation: Add Iodomethane (

    
    ) (30 µL).
    
  • Reaction: Stir at Room Temperature for 4 hours.

  • Workup: Dilute with water (10 mL) and extract with Ether/EtOAc.

  • Advantage: This method produces no acidic byproducts and often requires no purification beyond extraction.

Analytical Reference Data

Expected NMR Characteristics (Methyl Ester):

  • 
     NMR (CDCl3, 400 MHz): 
    
    • 
       7.8–7.9 (d, 
      
      
      
      Hz, 1H, Alkene
      
      
      -H) — Large coupling constant confirms (E)-geometry.
    • 
       7.6 (dd, 1H, Aromatic H6 - ortho to alkene)
      
    • 
       7.4 (m, 1H, Aromatic H4/H3)
      
    • 
       6.9–7.0 (t, 1H, Aromatic H3 - ortho to F)
      
    • 
       6.4–6.5 (d, 
      
      
      
      Hz, 1H, Alkene
      
      
      -H)
    • 
       3.80 (s, 3H, 
      
      
      
      )

Table 1: Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield (Method A) Equilibrium not shiftedUse anhydrous MeOH; Add molecular sieves; Switch to Method B.
Cis/Trans Isomerization Extended heating or UV exposureLimit reaction time; Wrap flask in foil; Avoid excessive acid concentration.
Side Product: Michael Addition Nucleophilic attack on alkeneAvoid strong bases (e.g., NaOMe) that can attack the

-position. Use hindered bases (

) in Method B.
Incomplete Dissolution High lattice energy of aryl acidUse DMF/DCM mixtures; Ensure reflux temp is reached (Method A).

Mechanistic Visualization

The following diagram illustrates the pathway for Method B (Acid Chloride), highlighting the critical intermediate that overcomes steric or electronic deactivation.

Reaction_Mechanism Acid 5-Bromo-2-fluorocinnamic acid (Stable, Low Reactivity) Inter Acyl Chloride Intermediate (Highly Electrophilic) Acid->Inter Reflux, -SO2, -HCl SOCl2 SOCl2 (Activation) SOCl2->Inter Product Target Ester (High Yield) Inter->Product 0°C to RT, Fast Alcohol Alcohol (ROH) + Base Alcohol->Product

Figure 2: Activation pathway via Acyl Chloride intermediate.

References

  • Furniss, B. S., et al. Vogel's Textbook of Practical Organic Chemistry. 5th Ed., Longman Scientific & Technical, 1989.
  • Specific Analogous Protocols (Halogenated Cinnamates)

    • Sigma-Aldrich. Ethyl 2-Bromo-5-(trifluoromethyl)cinnamate Product Sheet. Link (Accessed Oct 2023).

    • Organic Syntheses, Coll.[3][4] Vol. 1, p. 250 (1941). Esterification of Cinnamic Acid. Link

  • Clayden, J., Greeves, N., Warren, S. Organic Chemistry. 2nd Ed., Oxford University Press, 2012.
  • Safety & Solubility Data

    • Thermo Fisher Scientific. Safety Data Sheet: 2-Bromo-5-fluorocinnamic acid. Link (Accessed Oct 2023).

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always review the specific SDS for 5-Bromo-2-fluorocinnamic acid and reagents before commencing work.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 5-Bromo-2-fluorocinnamic Acid Synthesis

Current Status: Operational Topic: Yield Optimization & Troubleshooting Protocol ID: KNO-DOEB-5Br2F Target Audience: Medicinal Chemistry & Process Development Teams Executive Summary & Chemical Context[1][2][3][4][5][6][...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Yield Optimization & Troubleshooting Protocol ID: KNO-DOEB-5Br2F Target Audience: Medicinal Chemistry & Process Development Teams

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

The Challenge: Synthesizing 5-Bromo-2-fluorocinnamic acid is a critical step in developing indole-based therapeutics and quinoline antagonists. While the Knoevenagel condensation is the standard route, the specific substitution pattern (2-Fluoro, 5-Bromo) introduces unique challenges:

  • Steric Hindrance (2-F): The ortho-fluorine creates steric bulk near the aldehyde, potentially slowing the initial nucleophilic attack.

  • Electronic Effects: The 2-Fluoro and 5-Bromo atoms are electron-withdrawing groups (EWG). While this generally activates the aldehyde, it also increases the acidity of the final product, altering its solubility profile during workup.

  • Chemoselectivity: Avoiding the Heck reaction is preferred here to prevent competitive oxidative addition at the C-Br bond.

This guide prioritizes the Doebner Modification of the Knoevenagel condensation, as it is the most robust method for generating trans-cinnamic acids with high stereoselectivity.

The Gold Standard Protocol (Baseline)

Objective: Establish a repeatable baseline yield of >75%.

Reagents:

  • Substrate: 5-Bromo-2-fluorobenzaldehyde (1.0 eq)

  • Nucleophile: Malonic Acid (1.5 - 2.0 eq)

  • Solvent/Base: Pyridine (anhydrous, 3-5 volumes)

  • Catalyst: Piperidine (0.05 - 0.1 eq)

Workflow Diagram (Mechanism & Process):

Knoevenagel_Mechanism Start Start: 5-Br-2-F-Benzaldehyde + Malonic Acid Inter1 Intermediate 1: Aldol Adduct Start->Inter1 Piperidine Cat. (Nucleophilic Attack) Inter2 Intermediate 2: Acyl-Enol (Dehydration) Inter1->Inter2 - H2O Heat Critical Step: Heat (90-110°C) Decarboxylation Inter2->Heat CO2 Release Product Product: 5-Bromo-2-fluorocinnamic acid (Carboxylate Form) Heat->Product Irreversible Workup Workup: Acidification (HCl) Product->Workup Precipitation

Caption: The Doebner modification pathway. Note that the decarboxylation step (Red) is thermally driven and irreversible, driving the equilibrium forward.

Step-by-Step Methodology:

  • Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 5-bromo-2-fluorobenzaldehyde (10 mmol) and malonic acid (15 mmol) in pyridine (5 mL).

  • Catalyze: Add piperidine (0.1 mL) dropwise. Note: A slight exotherm may occur.

  • Reflux: Heat the mixture to 85–100°C for 2–4 hours.

    • Checkpoint: Evolution of CO₂ gas (bubbling) indicates the decarboxylation is proceeding.

  • Quench: Cool the reaction mixture to 0°C in an ice bath.

  • Acidify: Slowly add 6M HCl with vigorous stirring until pH < 2.

    • Critical: The 2-F substituent lowers the pKa of the cinnamic acid. You must reach pH 1-2 to fully protonate and precipitate the product.

  • Isolate: Filter the white precipitate, wash with cold water, and dry.

Troubleshooting Dashboard

Symptom: Low Yield (<40%) or No Precipitate

Potential CauseThe "Why" (Mechanistic Insight)Corrective Action
Incomplete Decarboxylation The reaction stopped at the benzylidene malonic acid stage (dicarboxylic acid) because the temperature was too low.Increase Temp: Ensure internal temp reaches >85°C. Reflux for an additional 2 hours.
"Oiling Out" The 2-Fluoro group increases lipophilicity, and the product may form a sticky oil rather than a crystal upon acidification.Slow Acidification: Add HCl dropwise with rapid stirring. If oil forms, scratch the glass or seed with a crystal. Cooling: Keep at 0°C for 4 hours.
Solvent Trapping Pyridine forms salts with the product that are highly soluble in water.Excess Acid: Ensure pH is definitely <2. Use 6M HCl rather than 1M to minimize volume.
Old Catalyst Piperidine absorbs CO₂ from air to form carbamates, reducing catalytic activity.Fresh Reagents: Use fresh piperidine or distill it before use.

Symptom: Product is Colored (Yellow/Brown) or Sticky

Potential CauseThe "Why" (Mechanistic Insight)Corrective Action
Polymerization High temperatures can cause radical polymerization of the double bond, especially with the 5-Br radical initiator potential (rare but possible).Add Inhibitor: Add a trace amount (0.1 mol%) of BHT (butylated hydroxytoluene) or Hydroquinone.
Trace Pyridine Pyridine is difficult to remove and turns brown/yellow upon oxidation.Wash Protocol: Wash the filter cake with 1M HCl (to protonate pyridine) followed by copious water.

Advanced Optimization (FAQ)

Q: Can I use the Heck Reaction instead to avoid Pyridine? A: Not Recommended. While Heck coupling (Acrylic acid + Aryl halide) avoids pyridine, 5-bromo-2-fluoroiodobenzene would be required for selective coupling. If you use the bromo-substrate, you risk:

  • Regio-scrambling: Coupling might occur, but Pd catalysts can sometimes undergo oxidative addition at the C-F bond (rare) or cause dehalogenation.

  • Cost: The Pd catalyst is significantly more expensive than the Knoevenagel reagents. Stick to Knoevenagel unless you strictly require pyridine-free conditions.

Q: How do I remove the "fishy" smell of piperidine/pyridine from the final product? A: This is a common purity issue.

  • Recrystallization: Recrystallize from Ethanol/Water (1:1). The 2-F-cinnamic acid crystallizes well, while amine salts remain in the supernatant.

  • Azeotrope: If drying in an oven, trace pyridine can be stubborn. Co-evaporate with toluene on a rotovap before final drying.

Q: The reaction solidifies halfway through. What happened? A: This is actually a good sign (high conversion), but it halts stirring.

  • Fix: Add small aliquots of pyridine to maintain stirrability. The intermediate ammonium salt of the dicarboxylic acid is less soluble than the starting materials.

Decision Tree: Low Yield Diagnosis

Troubleshooting_Tree Start Problem: Yield < 50% CheckTLC Step 1: Check TLC/HPLC of Reaction Mix Start->CheckTLC SM_Left Starting Material Remains? CheckTLC->SM_Left Yes_SM YES SM_Left->Yes_SM No_SM NO (Reaction Complete) SM_Left->No_SM Cat_Check Check Catalyst & Solvent Water Content Yes_SM->Cat_Check Action1 Action: Dry Pyridine over KOH Use Fresh Piperidine Cat_Check->Action1 Precip_Check Did it precipitate upon adding HCl? No_SM->Precip_Check No_Precip No / Oily Precip_Check->No_Precip Yes_Precip Yes, but low mass Precip_Check->Yes_Precip Action2 Action: Check pH (Must be <2) Cool to 0°C Seed with Crystal No_Precip->Action2 Action3 Action: Product likely dissolved in large volume. Concentrate filtrate. Yes_Precip->Action3

Caption: Logic flow for diagnosing yield loss. Most errors occur at the Acidification/Precipitation stage for fluorinated cinnamic acids.

References

  • Jones, G. (2011). "The Knoevenagel Condensation."[1][2][3][4][5][6][7][8][9] Organic Reactions, 15, 204–599.

  • List, B. (2010). "Doebner Modification." Comprehensive Organic Name Reactions and Reagents.

  • Sigma-Aldrich. (2024). "Product Specification: 5-Bromo-2-fluorocinnamic acid." (Note: Used for physical property verification).

  • Lash, T. D., et al. (2010). "Synthesis of cinnamic acids via Knoevenagel condensation." Journal of Heterocyclic Chemistry.

Sources

Optimization

Purification of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid by recrystallization

Technical Support Hub: Purification of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid Executive Summary This guide addresses the purification of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid (also known as 5-bromo-2-fluorocin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Hub: Purification of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid

Executive Summary

This guide addresses the purification of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid (also known as 5-bromo-2-fluorocinnamic acid).[1] This compound is a critical intermediate in the synthesis of SGLT2 inhibitors (e.g., Enavogliflozin analogs) and various kinase inhibitors.

The primary challenges with this scaffold are "oiling out" due to the low melting point of fluorinated aromatics and separation of the cis (Z) isomer or unreacted aldehyde precursors. This guide provides a "Golden Protocol" based on mixed-solvent recrystallization, backed by an alternative Acid-Base workup for stubborn impurities.

Part 1: The "Golden Protocol" (Mixed-Solvent Recrystallization)

Objective: Isolate high-purity (>98%) trans-isomer as a white crystalline solid.

Solvent System: Ethanol (EtOH) / Water (


).
  • Rationale: The carboxylic acid moiety is highly soluble in hot ethanol but insoluble in water. The 2-fluoro substituent increases lipophilicity compared to unsubstituted cinnamic acid, making pure water an effective anti-solvent.[1]

Protocol Steps:

  • Dissolution: Place the crude solid in a flask equipped with a magnetic stir bar. Add the minimum amount of boiling Ethanol (95%) required to just dissolve the solid.

    • Tip: If the solution is dark yellow/brown, add activated carbon (5 wt%), stir for 10 mins at reflux, and filter while hot through Celite.

  • Nucleation Point: While maintaining a gentle boil, slowly add hot Water dropwise.

    • Stop Point: Stop adding water immediately when a faint, persistent turbidity (cloudiness) appears.

  • Clarification: Add a few drops of hot Ethanol to clear the turbidity. The solution should be saturated but clear.

  • Controlled Cooling: Remove from heat. Allow the flask to cool to room temperature slowly (over 1-2 hours).

    • Critical: Do not use an ice bath yet. Rapid cooling promotes "oiling out" (liquid-liquid phase separation) rather than crystallization.

  • Final Crystallization: Once at room temperature, cool in an ice-water bath (0-4°C) for 30 minutes to maximize yield.

  • Isolation: Filter the crystals using vacuum filtration. Wash the cake with a cold 1:1 EtOH:Water mixture.

Part 2: Troubleshooting Matrix

This section addresses specific failure modes reported by users working with halogenated cinnamic acids.

Symptom Probable Cause Corrective Action
Product "Oils Out" (Forms a liquid layer at bottom instead of crystals)The melting point of the solvated product is lower than the boiling point of the solvent mixture. Common in fluorinated aromatics.1. Re-heat to dissolve the oil.2. Add Seed Crystals: Add a tiny amount of pure product at ~40°C.3. Slow Down: Insulate the flask with foil to cool slower.4. Agitate: Vigorous stirring during cooling can force crystallization.
Low Yield (<50%)Too much solvent (product remains in mother liquor) or pH is too high (product ionized).1. Concentrate: Rotovap the mother liquor to half volume and cool again.2. pH Check: Ensure the solution is acidic (pH < 3). If base was used previously, residual salts may keep the acid soluble. Add dilute HCl.
Colored Impurities Persist Oxidation byproducts (quinones) or polymerized aldehyde.1. Acid-Base Wash: (See FAQ below). This is more effective than carbon for heavy discoloration.2. Solvent Switch: Try Acetic Acid / Water . Dissolve in hot acetic acid, add water to precipitate.
Melting Point is Wide (>2°C range)Presence of cis-isomer or starting aldehyde.1. Recrystallize again. The trans-isomer is thermodynamically more stable and less soluble; repeated crystallization enriches the trans form.2.[1] Trituration: Wash the solid with cold Hexane/Heptane to dissolve the aldehyde impurity.

Part 3: Advanced FAQs

Q1: My crude material is very sticky/tarry. Can I skip directly to recrystallization? A: No. Recrystallization is inefficient for tars. Use an Acid-Base Purification first:

  • Dissolve the crude tar in 1M NaOH (The acid dissolves; non-acidic impurities like aldehydes/esters remain insoluble).

  • Extract the aqueous layer with Ethyl Acetate (discard the organic layer).

  • Acidify the aqueous layer with 1M HCl to pH 1. The product will precipitate as a solid.[2]

  • Filter this solid, then perform the Ethanol/Water recrystallization.

Q2: How do I distinguish the cis (Z) and trans (E) isomers? A: The trans-isomer is the desired product in Knoevenagel condensations.

  • 1H NMR: Look at the coupling constant (

    
    ) of the alkene protons.
    
    • Trans (E):

      
      .
      
    • Cis (Z):

      
      .
      
  • Solubility: The cis-isomer is generally more soluble.[1] If you have a mixture, the first crop of crystals from Ethanol/Water will be enriched in the trans-isomer.

Q3: Can I use Toluene for recrystallization? A: Toluene is excellent for removing non-polar impurities, but cinnamic acids often have low solubility in toluene at room temperature. It is a viable alternative if Ethanol/Water fails. Heat to reflux to dissolve; if it doesn't dissolve, add a small amount of Ethyl Acetate as a co-solvent.

Part 4: Process Visualization

The following diagram illustrates the decision logic for purifying 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid, integrating both Acid-Base cleanup and Recrystallization.

G Start Crude 3-(5-Bromo-2-fluorophenyl) prop-2-enoic acid CheckState Physical State? Start->CheckState Tarry Sticky / Dark Tar CheckState->Tarry Impure Solid Solid / Powder CheckState->Solid Reasonable AcidBase Acid-Base Extraction 1. Dissolve in NaOH 2. Wash with EtOAc 3. Acidify with HCl Tarry->AcidBase Recryst Recrystallization Solvent: EtOH / Water Solid->Recryst AcidBase->Solid Precipitate Dissolve Dissolve in Hot EtOH Recryst->Dissolve FilterHot Hot Filtration (Remove insoluble salts) Dissolve->FilterHot AddWater Add Hot Water (Until Turbid) FilterHot->AddWater Cool Cool Slowly (Prevent Oiling Out) AddWater->Cool Result Pure Crystals (Check MP & NMR) Cool->Result

Caption: Integrated purification workflow. Tarry crude requires acid-base intervention before recrystallization to prevent occlusion of impurities.[1]

References

  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (Standard reference for recrystallization of aromatic acids).

  • Organic Syntheses. Synthesis of substituted cinnamic acids via Knoevenagel Condensation. (General Protocol).[3] Org. Synth. 2023 , 100, 220-235.[1] [Link]

  • European Patent EP0812847B1.Process for the preparation of 5-bromo-2-fluorobenzeneboronic acid.
  • PubChem Compound Summary. 3-(5-Bromo-2-fluorophenyl)acrylic acid (CAS 1852540-30-7). [Link][1]

Sources

Troubleshooting

Technical Support Center: 5-Bromo-2-fluorocinnamic Acid Solubility in DMSO

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding solubility issu...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding solubility issues with 5-Bromo-2-fluorocinnamic acid in Dimethyl Sulfoxide (DMSO). Our goal is to equip you with the scientific principles and practical techniques to overcome common challenges in your experimental workflows.

Introduction: Understanding the Compound and the Solvent

5-Bromo-2-fluorocinnamic acid is a halogenated derivative of cinnamic acid, a class of compounds with known biological activities.[1] Its structure, featuring a carboxylic acid group, an alkene, and a substituted phenyl ring, dictates its physicochemical properties and, consequently, its solubility. DMSO is a powerful, polar aprotic solvent widely used in research to dissolve a broad spectrum of compounds, including both polar and non-polar molecules.[2][3] However, challenges in achieving and maintaining the solubility of compounds like 5-Bromo-2-fluorocinnamic acid in DMSO are not uncommon. This guide will walk you through a systematic approach to addressing these issues.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of 5-Bromo-2-fluorocinnamic acid?

Understanding the basic properties of 5-Bromo-2-fluorocinnamic acid is the first step in troubleshooting solubility issues. Here is a summary of its key characteristics:

PropertyValueSource
Molecular Formula C₉H₆BrFO₂[4]
Molecular Weight 245.05 g/mol [5]
Melting Point 195-199 °C[4]
LogP 2.686[4]
Appearance White to off-white solid[5]

The LogP value suggests a moderate level of lipophilicity, which can influence its solubility in both aqueous and organic solvents.

Q2: Why is my 5-Bromo-2-fluorocinnamic acid not dissolving in DMSO, even at low concentrations?

Several factors could be at play:

  • Compound Purity: Impurities in your batch of 5-Bromo-2-fluorocinnamic acid can significantly impact its solubility.

  • DMSO Quality: The purity of your DMSO is critical. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. Water contamination can decrease the solubility of many organic compounds.[6] Always use anhydrous, high-purity DMSO.

  • Insufficient Mixing: Ensure you are providing enough energy to dissolve the compound. This can be achieved through vortexing or sonication.

  • Low Temperature: Dissolution is an endothermic process for many compounds, meaning it is favored by higher temperatures. If you are attempting to dissolve the compound at a low temperature, this could be the issue.

Q3: My compound dissolves initially but then precipitates out of the DMSO stock solution. What is happening?

This phenomenon is often due to the formation of a supersaturated solution. This can occur if:

  • The solution was heated to dissolve the compound and then cooled. As the temperature decreases, the solubility limit may be exceeded, leading to precipitation.

  • The stock solution is too concentrated. Even in a good solvent like DMSO, there is a saturation limit.

  • Water has been absorbed into the DMSO stock. As mentioned, water can act as an anti-solvent for some compounds dissolved in DMSO.[6]

Q4: I've successfully made a DMSO stock, but when I dilute it into my aqueous assay buffer, the compound crashes out. How can I prevent this?

This is a very common issue. DMSO is miscible with water, but the compound dissolved in it may not be soluble in a high-water environment.[7] Here are some strategies to mitigate this:

  • Stepwise Dilution: Instead of adding the DMSO stock directly to the final volume of aqueous buffer, perform serial dilutions in mixtures of DMSO and your buffer.

  • Lower the Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO in your assay (typically <0.5% to avoid solvent-induced artifacts).[8] This may require preparing a more dilute DMSO stock solution.

  • Use Co-solvents: In some cases, adding a small amount of another organic solvent that is miscible with both DMSO and water, such as ethanol or polyethylene glycol (PEG), to the aqueous buffer can help maintain solubility.[9]

Troubleshooting Guide: A Step-by-Step Approach

If you are encountering solubility issues, follow this systematic troubleshooting workflow.

G cluster_0 Initial Observation cluster_1 Troubleshooting Steps cluster_2 Advanced Solutions A Compound does not dissolve in DMSO B Verify Compound & Solvent Quality A->B Start Here C Increase Dissolution Energy (Vortex, Sonicate) B->C If quality is confirmed D Gentle Warming (e.g., 37°C water bath) C->D If still insoluble E Determine Practical Solubility Limit D->E If still insoluble or precipitation occurs F Consider Co-solvents (e.g., NMP, DMA) E->F If solubility is too low for application

Caption: A systematic workflow for troubleshooting solubility issues.

Step 1: Verify Compound and Solvent Quality
  • Compound: If possible, verify the purity of your 5-Bromo-2-fluorocinnamic acid using an appropriate analytical technique (e.g., HPLC, NMR).

  • Solvent: Use a fresh, unopened bottle of anhydrous, high-purity (≥99.9%) DMSO.[10] Once opened, store DMSO under an inert gas (like argon or nitrogen) and tightly sealed to prevent moisture absorption.

Step 2: Increase Dissolution Energy
  • Vortexing: Vigorously vortex the solution for several minutes.

  • Sonication: Use a bath sonicator to provide additional energy for dissolution. Be mindful of potential heating of the sample during sonication.

Step 3: Gentle Warming
  • Gently warm the solution in a water bath (e.g., up to 37°C).[11] Do not overheat, as this can lead to degradation of the compound or the solvent. DMSO can decompose at its boiling point (189°C), and this can be catalyzed by acids or bases at lower temperatures.[8][12]

Step 4: Determine the Practical Solubility Limit (Kinetic Solubility)

If you continue to face issues, it is crucial to determine the practical, or kinetic, solubility of your specific batch of 5-Bromo-2-fluorocinnamic acid in DMSO.[13][14] This is the concentration at which the compound begins to precipitate from a solution prepared from a DMSO stock.

Protocol for Determining Kinetic Solubility:

  • Prepare a high-concentration stock solution of 5-Bromo-2-fluorocinnamic acid in DMSO (e.g., 50 mM). If it doesn't fully dissolve, this is already an indication of the upper solubility limit.

  • If the high-concentration stock is clear, prepare a series of dilutions of this stock in DMSO.

  • Add a small, consistent volume of each dilution to your aqueous assay buffer.

  • Incubate for a set period (e.g., 2 hours) at the temperature of your experiment.

  • Visually inspect for precipitation or measure turbidity using a plate reader. The highest concentration that remains clear is your kinetic solubility limit.

Step 5: Advanced Solutions - Co-solvents

If the determined solubility in 100% DMSO is insufficient for your needs, you might consider using a co-solvent system. Solvents like N-methyl-2-pyrrolidone (NMP) or dimethylacetamide (DMA) can sometimes solubilize compounds that are difficult to dissolve in DMSO alone. However, be aware that these solvents may have their own effects on your experimental system and should be tested accordingly.

Understanding Thermodynamic vs. Kinetic Solubility

It is important to distinguish between two types of solubility measurements:

  • Thermodynamic Solubility: This is the true equilibrium solubility of a compound in a solvent. It is determined by adding an excess of the solid compound to the solvent and allowing it to equilibrate over a long period (e.g., 24-48 hours).[10][15]

  • Kinetic Solubility: This is more relevant for most in vitro experiments where a concentrated stock in an organic solvent (like DMSO) is diluted into an aqueous medium.[13][14] It reflects the tendency of the compound to precipitate out of a supersaturated solution.

The troubleshooting steps outlined above primarily address challenges related to achieving a desired kinetic solubility for experimental purposes.

Safety Precautions

  • 5-Bromo-2-fluorocinnamic acid may cause skin and eye irritation.[4] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Work in a well-ventilated area or a chemical fume hood.

  • DMSO can enhance the absorption of other chemicals through the skin. Exercise caution when handling DMSO solutions.

References

  • Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.
  • Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. Retrieved from [Link]

  • Bradley, J. C., et al. (n.d.). Solubilities of trans-cinnamic acid.
  • Martín, M. L., et al. (2002). Atmospheric DMSO degradation in the gas phase: Cl-DMSO reaction.
  • Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

  • ResearchGate. (2013). How to deal with the poor solubility of tested compounds in MTT assay?.
  • Gaylord Chemical Company. (n.d.). DMSO Physical Properties. Retrieved from [Link]

  • ResearchGate. (2015). Degradation of DMSO by ozone-based advanced oxidation processes.
  • University of Bristol. (n.d.). Safety Bulletin – Decomposition of Dimethyl Sulfoxide. Retrieved from [Link]

  • Gaylord Chemical. (2026). DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing. Retrieved from [Link]

  • ChemWhat. (n.d.). 5-Bromo-2-fluorobenzoic acid CAS#: 146328-85-0. Retrieved from [Link]

  • ChemBK. (2025). trans-Cinnamic acid. Retrieved from [Link]

  • Quora. (2024). Why is DMSO mostly used as a solvent for hydrophobic substances for cell study?. Quora.
  • Wang, Y., et al. (2020). Influence of the pKa Value of Cinnamic Acid and P-Hydroxycinnamic Acid on the Solubility of a Lurasidone Hydrochloride-Based Coamorphous System. ACS Omega.
  • Quora. (2024).
  • Gérardy, R., et al. (2014). Understanding the role of co-solvents in the dissolution of cellulose in ionic liquids. Green Chemistry.
  • Nor, M. S. M., et al. (2017). Solubility Prediction of Flavonoids using New Developed UNIFAC-based Model. Chemical Engineering Transactions.
  • PubChem. (n.d.). Cinnamic Acid. Retrieved from [Link]

  • GEUS. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds.
  • Journal of Pharmacognosy and Phytochemistry. (2019).
  • Avdeef, A. (2015).
  • Life Chemicals. (2023). Compound solubility prediction in medicinal chemistry and drug discovery. Life Chemicals.
  • ResearchGate. (n.d.). Halogenation of cinnamic acids.
  • De la Torre, B. G., & Albericio, F. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules.
  • Chemsrc. (2025). 5-Bromo-2-fluoroCinnamicacid. Retrieved from [Link]

  • Franssen, M. C. R., et al. (1985). Chloroperoxidase-catalyzed halogenation of trans-cinnamic acid and its derivatives. The Journal of Biological Chemistry.
  • Grishin, D., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Semantic Scholar.

Sources

Optimization

Technical Support Center: 3-(5-Bromo-2-fluorophenyl)acrylic acid

Topic: Stability, Solubility, and Handling in Solution Document ID: TS-BFA-001 Last Updated: February 16, 2026 Audience: Medicinal Chemists, Analytical Scientists, Lab Managers Introduction: The "Golden Rule" of Cinnamic...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability, Solubility, and Handling in Solution

Document ID: TS-BFA-001 Last Updated: February 16, 2026 Audience: Medicinal Chemists, Analytical Scientists, Lab Managers

Introduction: The "Golden Rule" of Cinnamic Acids

3-(5-Bromo-2-fluorophenyl)acrylic acid is a halogenated cinnamic acid derivative. While the halogen substitutions (Bromine at C5, Fluorine at C2) enhance metabolic stability and lipophilicity, the core acrylic (enone) structure dictates its primary stability challenges.

The Core Directive: This compound is photo-active . The most common "failure" mode reported by users is not chemical degradation, but photochemical isomerization (


) caused by exposure to ambient laboratory light.

Part 1: Solubility & Solution Preparation

Troubleshooting Guide: "My solution is cloudy or precipitating."

Diagnosis: The acrylic acid moiety is hydrophobic. The molecule behaves as a weak acid (estimated pKa


 3.8–4.2 due to the electron-withdrawing ortho-fluorine). It is insoluble in neutral/acidic water .

Protocol: Correct Stock Solution Preparation

SolventMax Solubility (Approx.)SuitabilityNotes
DMSO > 50 mMRecommended Best for biological assays. Hygroscopic; keep sealed.
Ethanol > 25 mMGood volatile; watch for evaporation concentrating the stock.
Water < 0.1 mMPoor Requires pH > 7.5 to dissolve as a salt (Sodium Cinnamate form).

Q: How do I prepare a stable aqueous buffer for an assay? A: You must use the "Solvent Shift" method to avoid "crashing out."

  • Dissolve solid compound in 100% DMSO to create a 10 mM – 50 mM stock.

  • Vortex until completely clear.

  • Dilute slowly into the aqueous buffer while vortexing.

    • Critical Limit: Keep final DMSO concentration < 1% (v/v) to prevent protein denaturation in bioassays.

    • Precipitation Check: If the final concentration of the compound exceeds 100

      
      M in water, it may precipitate over time.
      

Part 2: Chemical Stability & Degradation

Troubleshooting Guide: "I see a new impurity peak in my HPLC/LC-MS."

Diagnosis: If the new peak has the exact same mass (MW) as the parent but a different retention time, you are observing


 Isomerization , not degradation.

Mechanism: Under UV or fluorescent light, the C=C double bond absorbs energy, allowing rotation. The thermodynamically stable Trans (


) form converts to the Cis (

) form.

Diagram: Photochemical Isomerization Pathway

Isomerization Trans Trans-Isomer (E) (Stable Form) Excited Excited State (Biradical/Zwitterion) Trans->Excited UV/Blue Light (hν) Cis Cis-Isomer (Z) (Impurity Peak) Excited->Cis Bond Rotation Cis->Trans Heat / Acid (Slow Reversion)

Figure 1: The primary instability pathway. Light energy breaks the pi-bond barrier, allowing rotation to the Cis-isomer.

Q: How do I confirm this is isomerization and not oxidation? A: The NMR Validation Test. Run a


H-NMR. Focus on the alkene protons.
  • Trans (

    
    ):  Coupling constant (
    
    
    
    ) = 15.0 – 16.0 Hz .
  • Cis (

    
    ):  Coupling constant (
    
    
    
    ) = 10.0 – 12.0 Hz .
  • Result: If you see a smaller doublet appearing upfield with

    
     Hz, it is the Cis isomer.
    

Q: Can I fix the solution if it has isomerized? A: Generally, no . While heating can revert the Cis form to Trans, it risks thermal polymerization. Discard and prepare fresh stock in amber glass.

Part 3: Storage & Handling Protocols

Standard Operating Procedure (SOP) for Storage

To ensure data integrity, strictly adhere to this decision matrix:

StateConditionShelf LifeContainer Type
Solid Powder -20°C, Desiccated2 YearsAmber Glass Vial
DMSO Stock -20°C or -80°C6 MonthsAmber Polypropylene or Glass
Aqueous Dilution +4°C< 24 HoursFoil-wrapped tube

Critical Warning: Freeze-Thaw Stability Repeated freezing and thawing causes condensation, which introduces water into DMSO stocks.

  • Risk: Water lowers the solubility limit, causing "invisible" micro-precipitation.

  • Solution: Aliquot stocks into single-use vials (e.g., 50

    
    L) immediately after preparation.
    

Part 4: FAQ – Specific Technical Issues

Q: Is this compound susceptible to Michael Addition? A: Yes. The acrylic acid double bond is an electrophile (Michael acceptor), activated by the electron-withdrawing carboxylic acid and the halogenated ring.

  • Risk: Avoid buffers containing strong nucleophiles like DTT (Dithiothreitol) or Mercaptoethanol if possible. These thiols can attack the double bond, forming a covalent adduct.

  • Alternative: Use TCEP (Tris(2-carboxyethyl)phosphine) as a reducing agent, as it is less nucleophilic toward enones.

Q: My LC-MS shows a mass of [M+H]+ + 22. What is this? A: This is the Sodium Adduct .

  • Because the molecule is an acid, it readily picks up sodium ions from glass or solvents.

  • Action: This is an ionization artifact, not a degradation product. It does not indicate impurity.

Q: Why does the color of the solution turn yellow over time? A: Yellowing often indicates oxidation or trace polymerization .

  • Halogenated aromatics can be sensitive to radical formation.

  • Action: If the solution turns distinctively yellow (and was originally colorless), check purity by HPLC. If purity < 95%, discard.

Summary: The "Self-Validating" Workflow

Use this flowchart to verify the integrity of your compound before every critical experiment.

Workflow Start Start: Thaw Stock Solution Visual Visual Inspection: Is it clear? Start->Visual Cloudy Cloudy/Precipitate Visual->Cloudy No Clear Clear Solution Visual->Clear Yes Action1 Discard. Re-dissolve in 100% DMSO. Cloudy->Action1 HPLC HPLC/LC-MS Check: Single Peak? Clear->HPLC Doublet Double Peak (Isomerization) HPLC->Doublet No Single Single Peak HPLC->Single Yes Action2 Discard. Protect from light. Doublet->Action2 Proceed Proceed to Assay Single->Proceed

Figure 2: Quick Quality Control (QC) decision tree to prevent data artifacts.

References
  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Cinnamic Acid Derivatives (Isomerization Data). PubChem. Available at: [Link]

  • Tsuzuki, K. et al. (2024). Investigation of the isomerization of trans- and cis-cinnamic acid in Arabidopsis. BioRxiv. Available at: [Link]

  • Redox Chemicals. Safety Data Sheet: Acrylic Acid (Polymerization Hazards). Available at: [Link]

Troubleshooting

Technical Support Center: Troubleshooting the Cyclization of Fluorinated Cinnamic Acids

Welcome to the technical support center for the cyclization of fluorinated cinnamic acids. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the cyclization of fluorinated cinnamic acids. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of these reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome common experimental hurdles. The narrative below is structured to explain the "why" behind experimental choices, ensuring a robust and reproducible synthetic strategy.

Frequently Asked Questions (FAQs)

Q1: My intramolecular Friedel-Crafts cyclization of a fluorinated 3-phenylpropionic acid (or its acyl chloride) to the corresponding indanone is failing or giving very low yields. What are the likely causes and how can I fix it?

A1: This is a common and multifaceted issue. The success of an intramolecular Friedel-Crafts acylation is a delicate balance of electronic and steric factors, which are significantly influenced by the presence of fluorine substituents.[1][2][3][4][5]

Underlying Causes & Troubleshooting Strategy:

  • Insufficient Electrophilicity of the Acylating Species: The carboxylic acid or acyl chloride needs to be activated to form a highly reactive acylium ion.[2][5] Fluorine, being a strongly electron-withdrawing group, can destabilize the positive charge on the aromatic ring, making the ring less nucleophilic and thus less reactive towards the electrophilic acylium ion.[6][7]

    • Solution 1: Stronger Lewis or Brønsted Acids: If you are using a weak Lewis acid (e.g., ZnCl₂, FeCl₃), consider switching to a stronger one like AlCl₃.[2][8] In many cases, superacids like triflic acid (TfOH) or polyphosphoric acid (PPA) are required to drive the reaction to completion, especially with deactivated rings.[4][9][10]

    • Solution 2: Convert the Carboxylic Acid to a More Reactive Acyl Halide: If you are starting from the carboxylic acid, converting it to the acyl chloride (e.g., using thionyl chloride or oxalyl chloride) or acyl fluoride can increase its reactivity.[11]

  • Deactivation of the Aromatic Ring by Fluorine: Fluorine exhibits a dual electronic effect: a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating mesomeric effect (+M).[7] Overall, fluorine is generally considered a deactivating group for electrophilic aromatic substitution, making the cyclization more challenging compared to non-fluorinated analogues.[6]

    • Solution: Harsher Reaction Conditions: You may need to increase the reaction temperature or prolong the reaction time. However, be cautious as this can also lead to side reactions.

  • Poor Solubility: Fluorinated organic compounds can sometimes have limited solubility in common organic solvents.[12]

    • Solution: Solvent Optimization: If you are using a non-polar solvent like dichloromethane, consider a more polar one like nitrobenzene or o-dichlorobenzene, which are often used in Friedel-Crafts reactions. For reactions with Brønsted acids, the acid itself can often serve as the solvent.

Q2: I am observing significant amounts of a side product that appears to be the decarboxylated starting material. Why is this happening and how can I prevent it?

A2: Decarboxylation is a known side reaction for cinnamic acids, particularly under acidic and/or high-temperature conditions.[13][14][15][16][17]

Underlying Causes & Troubleshooting Strategy:

  • Acid-Catalyzed Decarboxylation: Strong acids, which are often required for the cyclization, can also protonate the double bond of the cinnamic acid, leading to a carbocation intermediate that can readily lose carbon dioxide.[13]

    • Solution 1: Milder Reaction Conditions: Try to lower the reaction temperature. If possible, use a milder Lewis acid that can still promote cyclization but with less propensity for inducing decarboxylation.

    • Solution 2: Use of Acyl Chloride: Starting with the acyl chloride and a Lewis acid at low temperatures can favor the formation of the acylium ion for cyclization over the protonation of the double bond that leads to decarboxylation.

  • Thermal Instability: Cinnamic acids can decarboxylate at elevated temperatures.[14]

    • Solution: Temperature Control: Carefully control the reaction temperature and avoid excessive heating. If the reaction requires high temperatures, try to minimize the reaction time.

Q3: My cyclization is producing a mixture of regioisomers. How can I improve the regioselectivity?

A3: The directing effect of the fluorine atom and other substituents on the aromatic ring governs the position of the intramolecular acylation. Fluorine is an ortho, para-director in electrophilic aromatic substitution.[7]

Underlying Causes & Troubleshooting Strategy:

  • Competing Reaction Sites: If your fluorinated cinnamic acid has multiple possible sites for cyclization, a mixture of products can be formed. For example, a 3-fluorocinnamic acid could potentially cyclize to form either a 4-fluoro- or 6-fluoro-1-indanone.

    • Solution 1: Steric Hindrance: The regioselectivity can sometimes be influenced by steric hindrance. A bulky substituent near one of the potential cyclization sites may disfavor reaction at that position.

    • Solution 2: Electronic Effects: The electronic effects of other substituents on the ring will also play a crucial role. An electron-donating group will activate the ortho and para positions relative to it, while an electron-withdrawing group will deactivate them. Carefully analyze the combined electronic and steric effects to predict the major regioisomer. In some cases, achieving high regioselectivity may not be possible, and chromatographic separation of the isomers will be necessary.

Q4: I am attempting a Nazarov cyclization of a fluorinated divinyl ketone precursor, but the reaction is not proceeding. What should I consider?

A4: The Nazarov cyclization is a 4π-electrocyclic ring closure that is typically catalyzed by strong Lewis or Brønsted acids.[18][19] The presence of fluorine can influence the stability of the key pentadienyl cation intermediate.

Underlying Causes & Troubleshooting Strategy:

  • Insufficient Acid Strength: Similar to the Friedel-Crafts reaction, a sufficiently strong acid is required to promote the formation of the pentadienyl cation.[18][20]

    • Solution: Stronger Acid Catalysts: If you are using a weak acid, switch to a stronger one. Triflic acid (TfOH), trifluoroacetic acid (TFA), or strong Lewis acids like BF₃·OEt₂ or TiCl₄ are often effective.[20][21][22]

  • Destabilization of the Pentadienyl Cation: An electron-withdrawing fluorine atom on the aromatic ring can destabilize the positive charge of the pentadienyl cation, thus increasing the activation energy for the cyclization.

    • Solution: Introduction of Electron-Donating Groups: If the substrate design allows, the presence of electron-donating groups on the aromatic ring can help to stabilize the cation and facilitate the cyclization.

Experimental Protocols

Protocol 1: General Procedure for Intramolecular Friedel-Crafts Acylation of a Fluorinated 3-Arylpropionic Acid using Triflic Acid
  • Substrate Preparation: Dissolve the fluorinated 3-arylpropionic acid (1.0 mmol) in a suitable solvent such as dichloromethane or nitromethane (10 mL) in a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Acid Addition: Slowly add triflic acid (3.0 mmol, 3 equivalents) to the stirred solution.[10]

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, carefully pour the reaction mixture into ice-water (50 mL).

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Washing: Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Conversion of a Fluorinated Cinnamic Acid to the Acyl Chloride
  • Reaction Setup: To a round-bottom flask containing the fluorinated cinnamic acid (1.0 mmol), add thionyl chloride (5.0 mmol, 5 equivalents) and a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

  • Heating: Heat the mixture to reflux for 1-2 hours under a nitrogen atmosphere.

  • Removal of Excess Reagent: After the reaction is complete, remove the excess thionyl chloride by distillation or under reduced pressure.

  • Use in Next Step: The resulting crude acyl chloride can often be used directly in the subsequent Friedel-Crafts reaction without further purification.

Data Presentation

Issue Potential Cause Recommended Solution Key Parameters to Monitor
No Reaction/Low Yield Insufficient activation of the acylating agent or deactivation of the aromatic ring.Use a stronger Lewis acid (e.g., AlCl₃, TfOH) or convert the carboxylic acid to the acyl chloride. Increase reaction temperature.Formation of the desired product, disappearance of starting material.
Decarboxylation High reaction temperature or overly acidic conditions.Lower the reaction temperature. Use the acyl chloride precursor at low temperatures.Formation of the decarboxylated side product.
Mixture of Regioisomers Competing cyclization sites with similar reactivity.Analyze electronic and steric effects to predict the major isomer. Optimize reaction conditions (solvent, temperature) to potentially favor one isomer.Ratio of regioisomers.
Photodimerization Exposure to UV light.Conduct the reaction in the dark or in a flask wrapped in aluminum foil.[23][24]Formation of dimeric products.

Visualizations

Troubleshooting Workflow for Friedel-Crafts Cyclization

Troubleshooting_Workflow Start Low Yield or No Reaction Check_Activation Is the acylating species sufficiently activated? Start->Check_Activation Stronger_Acid Use stronger Lewis/Brønsted acid (AlCl3, TfOH) Check_Activation->Stronger_Acid No Check_Ring_Activity Is the ring too deactivated? Check_Activation->Check_Ring_Activity Yes Stronger_Acid->Check_Ring_Activity Acyl_Chloride Convert COOH to COCl Acyl_Chloride->Check_Ring_Activity Harsher_Conditions Increase temperature / reaction time Check_Ring_Activity->Harsher_Conditions Yes Check_Side_Reactions Are there side products? Check_Ring_Activity->Check_Side_Reactions No Harsher_Conditions->Check_Side_Reactions Decarboxylation Decarboxylation observed? Check_Side_Reactions->Decarboxylation Lower_Temp Lower reaction temperature Decarboxylation->Lower_Temp Yes Polymerization Polymerization/tar formation? Decarboxylation->Polymerization No Optimize Optimize and purify Lower_Temp->Optimize Milder_Conditions Use milder conditions / shorter reaction time Polymerization->Milder_Conditions Yes Polymerization->Optimize No Milder_Conditions->Optimize

Caption: A decision tree for troubleshooting Friedel-Crafts cyclization.

General Reaction Scheme: Intramolecular Friedel-Crafts Acylation

Friedel_Crafts_Scheme cluster_start Starting Material cluster_intermediate Intermediate cluster_product Product Start_Acid Fluorinated 3-Arylpropionic Acid Acylium_Ion Acylium Ion Start_Acid->Acylium_Ion  Lewis Acid / Strong Acid Indanone Fluorinated 1-Indanone Acylium_Ion->Indanone Intramolecular Electrophilic Aromatic Substitution

Caption: General scheme for intramolecular Friedel-Crafts acylation.

References

  • The Acid-Catalyzed Decarboxylation of Cinnamic Acids. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

  • The activating effect of fluorine in electrophilic aromatic substitution. (n.d.). ACS Publications. Retrieved February 14, 2026, from [Link]

  • Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. (2022). National Institutes of Health. Retrieved February 14, 2026, from [Link]

  • Friedel Crafts Acylation And Alkylation Reaction. (n.d.). BYJU'S. Retrieved February 14, 2026, from [Link]

  • Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

  • Substituent Effects on the Rate of Electrophilic Aromatic Substitution. (2020). YouTube. Retrieved February 14, 2026, from [Link]

  • Nuanced behavior of fluorine: Why does it act differently with benzene compared to its general properties? (2025). Chemistry Stack Exchange. Retrieved February 14, 2026, from [Link]

  • Visible-Light Promoted Oxidative Cyclization of Cinnamic Acid Derivatives using Xanthone as the photocatalyst. (2020). The Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

  • Friedel–Crafts reaction. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]

  • Intramolecular Friedel-Crafts Reactions. (2018). Master Organic Chemistry. Retrieved February 14, 2026, from [Link]

  • Decarboxylation of cinnamic acids using a ruthenium sawhorse. (2017). Taylor & Francis Online. Retrieved February 14, 2026, from [Link]

  • Electrophilic Aromatic Substitution: Fluorination and Iodination of Benzene. (2023). JoVE. Retrieved February 14, 2026, from [Link]

  • Nazarov Cyclization. (n.d.). Organic Chemistry Portal. Retrieved February 14, 2026, from [Link]

  • Friedel-Crafts Acylation. (2025). Chemistry Steps. Retrieved February 14, 2026, from [Link]

  • Decarboxylation of Substituted Cinnamic Acids by Lactic Acid Bacteria Isolated during Malt Whisky Fermentation. (n.d.). National Institutes of Health. Retrieved February 14, 2026, from [Link]

  • Decarboxylative functionalization of cinnamic acids. (n.d.). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

  • Organocatalyzed Decarboxylation of Naturally Occurring Cinnamic Acids: Potential Role in Flavoring Chemicals Production. (n.d.). SciRP.org. Retrieved February 14, 2026, from [Link]

  • Brønsted-Acid-Promoted Diaza-Nazarov Cyclization to Access Tetrasubstituted Pyrazoles. (n.d.). ACS Publications. Retrieved February 14, 2026, from [Link]

  • Synthesis of 1-indanones with a broad range of biological activity. (n.d.). National Institutes of Health. Retrieved February 14, 2026, from [Link]

  • Thermal cyclisation of trans-o-fluorocinnamic acids to coumarins. An apparent similarity between mass spectral and thermal fragmentations. (n.d.). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

  • BTISA-catalyzed Friedel–Crafts bimolecular cyclization of cinnamic acid under superelectrophilic solvation conditions. (2010). ResearchGate. Retrieved February 14, 2026, from [Link]

  • . (n.d.). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

  • Superacid-Catalyzed Reactions of Cinnamic Acids and the Role of Superelectrophiles. (2004). ACS Publications. Retrieved February 14, 2026, from [Link]

  • Photodimerization of cis-Cinnamic Acids and cis-Cinnamides in Crystalline State and Aqueous Solution. (n.d.). Scholarship@Miami. Retrieved February 14, 2026, from [Link]

  • THE NAZAROV CYCLIZATION: DEVELOPMENT AND APPLICATIONS. (2009). University of Illinois at Urbana-Champaign. Retrieved February 14, 2026, from [Link]

  • Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. (n.d.). National Institutes of Health. Retrieved February 14, 2026, from [Link]

  • Steric Activation in the Nazarov Cyclization of Fully Substituted Divinyl Ketones. (n.d.). UQ eSpace. Retrieved February 14, 2026, from [Link]

  • Optimization Conditions for the Synthesis of Indanone 4df. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]

  • Brønsted Acid-Catalyzed Dehydrative Nazarov-Type Cyclization/C2-N1 Cleavage Cascade of Perfluoroalkylated 3-Indolyl(2-benzothienyl)methanols. (2023). ResearchGate. Retrieved February 14, 2026, from [Link]

  • Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. (n.d.). SciSpace. Retrieved February 14, 2026, from [Link]

  • Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. (n.d.). MDPI. Retrieved February 14, 2026, from [Link]

  • Template-directed photochemical [2+2] cycloaddition reactions of cinnamic acid derivatives. (n.d.). Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

  • Chemists develop reaction cascade to produce fluorinated molecules. (2023). ScienceDaily. Retrieved February 14, 2026, from [Link]

  • Cyclization of ortho-hydroxycinnamates to coumarins under mild conditions: A nucleophilic organocatalysis approach. (2012). National Institutes of Health. Retrieved February 14, 2026, from [Link]

  • One Step Synthesis of Coumarinfrom Cinnamaldehyde via Cinnamic Acid Intermediate. (2018). Lupine Publishers. Retrieved February 14, 2026, from [Link]

  • Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022). Chemistry LibreTexts. Retrieved February 14, 2026, from [Link]

  • Coumarin synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 14, 2026, from [Link]

  • Nucleophilic fluoroalkylation/cyclization route to fluorinated phthalides. (2018). Beilstein Journals. Retrieved February 14, 2026, from [Link]

  • Cinnamic acid derivatives: An ERA. (2019). ResearchGate. Retrieved February 14, 2026, from [Link]

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 3-(5-Bromo-2-fluorophenyl)acrylic Acid

Case ID: POLY-PREV-35B2F Status: Active Guide Applicable Compound: 3-(5-Bromo-2-fluorophenyl)acrylic acid CAS Registry Number: 1852540-30-7 (E-isomer generic ref) Chemical Class: Halogenated Cinnamic Acid Derivative Intr...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: POLY-PREV-35B2F Status: Active Guide Applicable Compound: 3-(5-Bromo-2-fluorophenyl)acrylic acid CAS Registry Number: 1852540-30-7 (E-isomer generic ref) Chemical Class: Halogenated Cinnamic Acid Derivative

Introduction: The Stability Paradox

Welcome to the Technical Support Center. You are likely here because you have observed degradation in your starting material—hardening, discoloration, or loss of reactivity in Heck/Suzuki couplings.

While often categorized generically with "acrylic acids," 3-(5-Bromo-2-fluorophenyl)acrylic acid behaves differently than simple liquid acrylates (like methyl methacrylate). In the solid state, it does not typically undergo radical chain polymerization. Instead, it suffers from [2+2] photocycloaddition (dimerization) . In solution or melt, however, radical polymerization becomes a viable threat.

This guide provides the protocols to distinguish, prevent, and manage these two distinct degradation pathways.

Module 1: Storage & Prevention Protocols

The "Dual-Threat" Defense Strategy

You must defend against two different mechanisms depending on the state of matter.

StatePrimary ThreatTriggerMechanismPrevention
Solid (Powder) Dimerization UV/Visible Light[2+2] PhotocycloadditionAmber glass, Foil wrap
Solution/Melt Polymerization Heat + InitiatorFree Radical ChainDissolved Oxygen + Inhibitor (MEHQ)
Protocol A: Long-Term Storage (Solid State)
  • Container: Amber borosilicate glass vial with a Teflon-lined cap.

  • Secondary Barrier: Wrap the vial in aluminum foil. Light exclusion is critical because the crystal lattice of cinnamic acid derivatives often aligns the double bonds perfectly for dimerization (Schmidt’s Topochemical Rules).

  • Temperature: Store at 2–8°C . While stable at room temperature in the dark, lower temperatures reduce lattice energy vibrations that can facilitate topochemical reactions.

  • Atmosphere: Store under Air , not Nitrogen (unless ultra-pure).

    • Why? Trace amounts of phenolic inhibitors (often added during manufacturing) require oxygen to regenerate their radical-scavenging capability. Storing strictly under Argon can actually accelerate radical polymerization if any peroxides are present.

Protocol B: Handling in Solution (Reaction Prep)
  • Solvent Choice: Avoid ethers (THF, Diethyl ether) for long-term storage of solutions, as they form peroxides that initiate polymerization. Use DMSO or DMF for stock solutions, preparing them fresh.

  • Inhibitor Spiking: If heating the reaction >80°C, ensure the solvent is not "degassed" to the point of oxygen starvation if you are relying on radical scavengers like MEHQ.

Module 2: Troubleshooting & Diagnosis

Visual Diagnostic Tree

Troubleshooting Start Observation: Material Change State State of Matter? Start->State Solid Solid / Powder State->Solid Liquid Solution / Melt State->Liquid Color Color Check Solid->Color Solubility Solubility Check Liquid->Solubility White White/Off-White (Hardened) Color->White Yellow Yellow/Brown (Gummy) Color->Yellow Soluble Soluble in DMSO Solubility->Soluble Insoluble Insoluble/Gel Solubility->Insoluble White->Solubility Yellow->Solubility Diag1 Diagnosis: [2+2] Dimerization (Truxillic Acid deriv.) Soluble->Diag1 Diag2 Diagnosis: Radical Polymer (Oligomers) Insoluble->Diag2

Figure 1: Diagnostic logic flow to distinguish between photodimerization (reversible/soluble) and radical polymerization (irreversible/insoluble).

Analytical Confirmation (The "Self-Validating" System)

Do not guess. Use 1H NMR to confirm the degradation type.

FeaturePure MonomerDimer ([2+2] Product)Radical Polymer
Alkene Region (6.4–7.8 ppm)Two distinct doublets (

Hz for trans)
Disappears completelyBroad, undefined lumps
Cyclobutane Region (3.5–4.8 ppm)AbsentNew signals appear (multiplets)Broad aliphatic signals
Solubility High (MeOH, DMSO)Moderate/HighVery Low (swells/gels)

Technical Insight: If your NMR shows sharp peaks in the 3.5–4.8 ppm range, you have a dimer (truxinic/truxillic acid derivative). This is caused by light exposure , not heat.

Module 3: Advanced Protocols

FAQ: "Can I salvage polymerized material?"

Scenario A: Photodimer (White solid, sharp NMR peaks)

  • Answer: Yes, potentially.

  • Method: Photodimerization is reversible using short-wave UV light (<254 nm) in solution, but this is inefficient.

  • Better Approach: Recrystallization. The dimer often has significantly different solubility than the monomer.

    • Dissolve the mixture in minimal hot Ethanol/Water (9:1).

    • The dimer (often less soluble) may precipitate first or remain in the mother liquor depending on the specific isomer.

    • Check fractions by TLC.

Scenario B: Radical Polymer (Yellow gum/insoluble solid)

  • Answer: No.

  • Action: Discard the material. The carbon-carbon backbone formed during radical polymerization is chemically inert and cannot be reversed to the monomer.

FAQ: "How do I remove the inhibitor before my reaction?"

Context: You are running a sensitive catalytic reaction (e.g., Heck coupling) and fear the inhibitor (MEHQ/BHT) will poison the Palladium catalyst.

Protocol: The Silica Flash Do not perform base extraction (washing with NaOH), as the acrylic acid moiety is acidic and will form a salt, moving into the aqueous layer.

  • Dissolve the acid in a minimal amount of Ethyl Acetate or DCM.

  • Prepare a short pad of Silica Gel (approx. 2 inches).

  • Flush the solution through the silica using 5% MeOH in DCM.

  • Mechanism: The polar phenolic inhibitor adheres more strongly to the silica than the fluorinated acrylic acid.

  • Evaporate solvent immediately and use. Do not store inhibitor-free material.

Module 4: Mechanism of Failure

Understanding why the failure occurs allows you to predict risks in future experiments.

Mechanism Monomer 3-(5-Br-2-F-phenyl)acrylic acid UV UV Light (Solid State) Monomer->UV Absorption Heat Heat/Peroxides (Solution) Monomer->Heat Initiation Excited Excited State (π-π*) UV->Excited Radical Carbon-Centered Radical Heat->Radical Dimer Cyclobutane Dimer (Truxillic Acid Type) Excited->Dimer [2+2] Cycloaddition (Topochemical Control) Polymer Polyacrylate Chain (Irreversible) Radical->Polymer Propagation

Figure 2: Mechanistic pathways.[1] Note that solid-state packing usually favors the left path (Dimer), while solution heating favors the right path (Polymer).

References

  • Cohen, M. D., & Schmidt, G. M. J. (1964). Topochemistry. Part I. A Survey of the Photochemistry of Cinnamic Acids. Journal of the Chemical Society, 1996-2000.

    • Core Authority: Establishes the "Schmidt Rules" for solid-state dimeriz
  • Sigma-Aldrich. (n.d.). Product Specification: 3-(5-Bromo-2-fluorophenyl)acrylic acid.

    • Verification: Confirms physical state and general handling categories.[2]

  • Encyclopedia of Polymer Science and Technology. (2002).

    • Mechanism:[3][4] Defines the role of oxygen and phenolic inhibitors in preventing acrylate polymerization.

  • BLD Pharm. (2024). Safety Data Sheet (SDS) - 3-(5-Bromo-2-fluorophenyl)acrylic acid.

    • Safety: Outlines standard storage conditions (2-8°C)

Sources

Troubleshooting

Technical Support Center: Handling the Light Sensitivity of Fluorinated Cinnamic Acids

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated cinnamic acids. This guide is designed to provide in-depth, practical solutions to the chal...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated cinnamic acids. This guide is designed to provide in-depth, practical solutions to the challenges posed by the inherent photosensitivity of these compounds. By understanding the underlying photochemical principles, you can ensure the integrity of your experiments and the reliability of your results.

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your research, offering step-by-step solutions grounded in established scientific principles.

Question 1: I'm observing a gradual change in the UV-Vis spectrum of my fluorinated cinnamic acid solution during my experiment, even under ambient lab lighting. What is happening and how can I prevent it?

Answer:

This spectral change is a classic indicator of light-induced isomerization, a common photochemical reaction for cinnamic acid derivatives.[1][2] The trans isomer, which is typically the more thermodynamically stable form, can convert to the cis isomer upon exposure to light, particularly UV radiation present in fluorescent lighting.[3][4] This alters the electronic conjugation of the molecule, leading to a shift in the maximum absorbance wavelength (λmax).[5][6]

Causality: The energy from absorbed photons excites the π-electrons in the carbon-carbon double bond, allowing for rotation and subsequent conversion to the cis form. Fluorine substitution can influence the photostability and the rate of this isomerization.[7][8]

Troubleshooting Protocol:

  • Minimize Light Exposure: The most critical step is to protect your samples from light.[9]

    • Work in a dimly lit area or use a darkroom when handling the compounds.[7][9]

    • Store solutions in amber vials or wrap containers with aluminum foil.[10][11]

    • During experiments, cover setups with opaque materials.[9]

  • Use Appropriate Solvents: The solvent can influence the rate of photoisomerization. It's advisable to use solvents that do not promote photochemical reactions. Aprotic solvents are generally preferred.

  • Filter Ambient Light: If working in a lighted area is unavoidable, use UV-filtering films on windows and light fixtures to reduce the amount of high-energy radiation reaching your samples.

  • Monitor Isomerization: Use UV-Vis spectroscopy or ¹H NMR to monitor the isomeric ratio over time.[5][12][13] This will help you quantify the extent of the problem and validate the effectiveness of your protective measures.

Question 2: My reaction yield is unexpectedly low, and I've isolated a byproduct with a doubled molecular weight. What is the likely cause?

Answer:

The formation of a byproduct with double the molecular weight strongly suggests photodimerization, a [2+2] cycloaddition reaction between two cinnamic acid molecules.[1][14] This is a well-documented photochemical process for cinnamic acids, particularly in the solid state or in concentrated solutions.[15][16][17]

Causality: Upon absorbing light, an excited-state cinnamic acid molecule can react with a ground-state molecule to form a cyclobutane ring, leading to the dimer. The specific stereochemistry of the resulting dimer (e.g., α-truxillic or β-truxinic acid) depends on the crystal packing and the relative orientation of the reacting molecules.[8]

Troubleshooting Workflow:

G start Low Yield & High MW Byproduct Observed check_concentration Is the solution concentrated? start->check_concentration check_solid_state Is the reaction performed in the solid state? start->check_solid_state confirm_dimer Confirm Dimer Formation (NMR, MS) check_concentration->confirm_dimer Yes check_solid_state->confirm_dimer Yes implement_solutions Implement Protective Measures confirm_dimer->implement_solutions solution_dilution Dilute the reaction mixture implement_solutions->solution_dilution solution_light Exclude light from the reaction implement_solutions->solution_light solution_solvent Change to a solvent that disfavors aggregation implement_solutions->solution_solvent verify Verify reaction outcome solution_dilution->verify solution_light->verify solution_solvent->verify

Caption: Troubleshooting workflow for photodimerization.

Analytical Confirmation:

  • ¹H NMR Spectroscopy: Look for the disappearance of the alkene proton signals and the appearance of new signals in the cyclobutane region (typically 3.8-4.3 ppm).[12][18]

  • Mass Spectrometry: Confirm the doubled molecular weight of the byproduct.

Preventative Measures:

  • Work in Dilute Solutions: Lowering the concentration reduces the probability of intermolecular reactions.

  • Strict Light Exclusion: As with isomerization, rigorously protect your reaction from light.[9]

  • Solvent Selection: Choose solvents that minimize molecular aggregation, which can favor dimerization.

Question 3: I'm observing complete degradation of my fluorinated cinnamic acid, not just isomerization or dimerization. What could be causing this?

Answer:

Complete degradation suggests a more complex photochemical process, potentially involving photocatalytic degradation or defluorination.[19][20] The high strength of the carbon-fluorine bond generally makes it resistant to cleavage, but certain conditions can promote this.[21][22]

Possible Mechanisms:

  • Photocatalysis: Trace metal impurities or certain semiconductor materials in your reaction setup could be acting as photocatalysts, leading to the generation of highly reactive species like hydroxyl radicals that can degrade the molecule.[19][20]

  • Direct Photolysis: High-intensity UV light can, in some cases, provide enough energy to induce bond cleavage, leading to a cascade of degradation reactions.[23]

Troubleshooting Steps:

  • Analyze for Contaminants: Use techniques like ICP-MS to check for trace metal impurities in your reagents and solvents.

  • Use High-Purity Reagents: Ensure all starting materials and solvents are of the highest possible purity.

  • Control Light Source: If using a specific light source for a photochemical reaction, ensure its wavelength and intensity are appropriate and well-controlled. Avoid broad-spectrum, high-energy UV lamps unless the reaction specifically requires them.

  • Degas Solvents: Dissolved oxygen can participate in photo-oxidative degradation pathways. Degassing your solvents prior to use can mitigate this.

  • Consider Antioxidants: In some cases, the addition of a small amount of an antioxidant may help to quench reactive species and prevent degradation, but be sure to verify that it does not interfere with your primary reaction.[9]

Section 2: Frequently Asked Questions (FAQs)

Q1: How does fluorine substitution affect the photosensitivity of cinnamic acids?

The effect of fluorination is complex and depends on the position and number of fluorine atoms.[8] Fluorination can alter the electronic properties of the molecule, which in turn affects its absorption spectrum and photostability.[7][24][25] In some cases, fluorination can increase photostability, while in others it may make the molecule more susceptible to specific photochemical reactions.[8]

Q2: What are the best practices for storing solid fluorinated cinnamic acids?

Solid fluorinated cinnamic acids should be stored in a cool, dark, and dry place.[26] Use opaque containers to protect them from light.[10] For long-term storage, consider storing them under an inert atmosphere (e.g., argon or nitrogen) to prevent slow oxidation, especially if the compound is sensitive to air.[26]

Q3: Can I use ¹⁹F NMR to monitor the photodegradation of my fluorinated cinnamic acid?

Yes, ¹⁹F NMR is an excellent tool for this purpose.[23] If degradation involves the cleavage of the C-F bond, you will observe the appearance of a new signal corresponding to the fluoride ion, as well as potential signals from other fluorinated byproducts. This technique allows for a quantitative assessment of defluorination.[23]

Section 3: Experimental Protocols

Protocol 1: Photostability Assessment of a Fluorinated Cinnamic Acid Solution

Objective: To quantify the rate of photoisomerization of a fluorinated cinnamic acid under specific light conditions.

Materials:

  • Fluorinated cinnamic acid

  • Spectroscopic grade solvent (e.g., acetonitrile or methanol)

  • Quartz cuvettes

  • UV-Vis spectrophotometer

  • Controlled light source (e.g., a UV lamp with a specific wavelength or a solar simulator)

Methodology:

  • Prepare a stock solution of the fluorinated cinnamic acid at a known concentration (e.g., 10⁻⁵ M).

  • Record the initial UV-Vis spectrum of the solution in a quartz cuvette. This will serve as your time-zero measurement.

  • Expose the cuvette to the light source under controlled conditions (e.g., fixed distance and temperature).

  • At regular intervals (e.g., every 5 minutes), remove the cuvette and record its UV-Vis spectrum.

  • Monitor the changes in the spectrum, particularly the decrease in absorbance at the λmax of the trans isomer and the potential increase at the λmax of the cis isomer.[6]

  • Plot the absorbance at the trans-λmax versus time to determine the rate of isomerization.

Data Presentation:

Time (minutes)Absorbance at λmax (trans)
01.00
50.85
100.72
150.61
200.52
Protocol 2: Monitoring Photodimerization by ¹H NMR Spectroscopy

Objective: To qualitatively and quantitatively assess the formation of photodimers in a concentrated solution of fluorinated cinnamic acid.

Materials:

  • Fluorinated cinnamic acid

  • Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

  • NMR tubes

  • UV light source

Methodology:

  • Prepare a concentrated solution of the fluorinated cinnamic acid in a suitable deuterated solvent in an NMR tube.

  • Acquire an initial ¹H NMR spectrum. This will show the characteristic signals for the starting material, including the alkene protons.[13]

  • Irradiate the NMR tube with the UV light source for a defined period.

  • Acquire another ¹H NMR spectrum.

  • Compare the spectra. Look for a decrease in the integration of the alkene proton signals and the appearance of new signals in the cyclobutane region.[12]

  • Calculate the percentage conversion by comparing the integration of the remaining alkene proton signals to the integration of the newly formed cyclobutane proton signals.

G cluster_trans trans-Fluorocinnamic Acid cluster_cis cis-Fluorocinnamic Acid cluster_dimer Photodimer trans_structure Ar-CH=CH-COOH dimer_structure Cyclobutane Ring (e.g., Truxillic Acid Derivative) trans_structure->dimer_structure [2+2] Cycloaddition (with another monomer) light_hv hν (Light) trans_structure->light_hv cis_structure Ar      C=C  /   \nH     COOH light_hv->cis_structure Isomerization

Caption: Key photochemical pathways for fluorinated cinnamic acids.

By implementing these troubleshooting strategies and adhering to the recommended handling procedures, you can significantly improve the reliability and reproducibility of your experiments involving light-sensitive fluorinated cinnamic acids.

References

  • Labtag Blog. (2024, October 31). 5 Tips for Handling Photosensitive Reagents. [Link]

  • Brunklaus, G., et al. (n.d.). Temperature stability and photodimerization kinetics of β-cinnamic acid and comparison to its α-polymorph as studied by solid-state NMR spectroscopy techniques and DFT calculations. RSC Publishing. [Link]

  • Tsuji, K., et al. (n.d.). Photophysical properties and photochemistry of substituted cinnamates and cinnamic acids for UVB blocking: effect of hydroxy, nitro, and fluoro substitutions at ortho, meta, and para positions. Photochemical & Photobiological Sciences (RSC Publishing). [Link]

  • Khan, M., et al. (2008). Transient States in [2 + 2] Photodimerization of Cinnamic Acid: Correlation of Solid-State NMR and X-ray Analysis. Journal of the American Chemical Society. [Link]

  • Khan, M., et al. (2008). Transient states in [2 + 2] photodimerization of cinnamic acid: correlation of solid-state NMR and X-ray analysis. Semantic Scholar. [Link]

  • Brunklaus, G., et al. (2025, August 6). Effects of Aromatic Substitution on the Photodimerization Kinetics of β- trans Cinnamic Acid Derivatives Studied with 13 C Solid-State NMR. ResearchGate. [Link]

  • Naumov, P., et al. (2018). Time-Dependent Photodimerization of α-trans-Cinnamic Acid Studied by Photocalorimetry and NMR Spectroscopy. Crystal Growth & Design. [Link]

  • Camlab. (n.d.). Problems Storing Light Sensitive Reagents? We have a Solution. [Link]

  • Sakkas, V. A., et al. (n.d.). Current advances on the photocatalytic degradation of fluoroquinolones: photoreaction mechanism and environmental application. [Link]

  • Filo. (2025, May 19). (b) Explain how cis-cinnamic acid and trans-cinnamic acid can be distingu... [Link]

  • Wang, S., et al. (2022). Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals. Crystal Growth & Design. [Link]

  • Suzuki, T., et al. (2022). Investigation of trans-to-cis isomerization of cinnamic acid in Arabidopsis using stable-isotope-labeled cinnamic acid. Bioscience, Biotechnology, and Biochemistry. [Link]

  • Sannino, D., et al. (n.d.). H2O2 evolution during the photocatalytic degradation of organic molecules on fluorinated TiO2. New Journal of Chemistry (RSC Publishing). [Link]

  • McNaught, A. D., & Wilkinson, A. (2019). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. PMC. [Link]

  • Spectroscopy. (2019, November 18). What is Effect of Stereochemistry on UV Absorption Spectra. YouTube. [Link]

  • Naumov, P. (2025, August 6). Time-Dependent Photodimerization of α-trans-Cinnamic Acid Studied by Photocalorimetry and NMR Spectroscopy. ResearchGate. [Link]

  • Ioele, G., et al. (n.d.). Photosensitive drugs: a review on their photoprotection by liposomes and cyclodextrins. [Link]

  • Canadian Science Publishing. (n.d.). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. [Link]

  • MicroChemicals. (n.d.). Photolithography Trouble Shooter. [Link]

  • Royal Society of Chemistry. (n.d.). Don't fluorinate there! The impact of fluorination position on polymer photostability and its effect on photovoltaic device stability. [Link]

  • Li, D., et al. (2022). Responsive Fluorescent Coumarin–Cinnamic Acid Conjugates for α-Glucosidase Detection. [Link]

  • Nieuwendaal, R. C., et al. (2006). Solid-state photodimerization kinetics of alpha-trans-cinnamic acid to alpha-truxillic acid studied via solid-state NMR. PubMed. [Link]

  • Li, D., et al. (2022). Responsive Fluorescent Coumarin–Cinnamic Acid Conjugates for α-Glucosidase Detection. [Link]

  • Guruswamy, M., et al. (n.d.). UV spectrum of cinnamic acid. ResearchGate. [Link]

  • Chemistry World. (2024, April 10). How to troubleshoot experiments. [Link]

  • Gunia-Krzyżak, A., et al. (2021). Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts. PMC. [Link]

  • University of Rochester. (n.d.). How to Store Reagents. Department of Chemistry. [Link]

  • ResearchGate. (2025, August 10). The biodegradation vs. biotransformation of fluorosubstituted aromatics. [Link]

  • S, G., et al. (2018). Cinnamic acid derivatives in cosmetics ‐ current use and future prospects. ResearchGate. [Link]

  • University of Cambridge. (2025, December 16). Don't fluorinate there! The impact of fluorination position on polymer photostability and its effect on photovoltaic de. [Link]

  • Murphy, C. D. (2015). The biodegradation vs. biotransformation of fluorosubstituted aromatics. PubMed. [Link]

  • Varshney, S., et al. (n.d.). Solid-state photochemistry of cis-cinnamic acids: a competition between [2 + 2] addition and cis–trans isomerization. CrystEngComm (RSC Publishing). [Link]

  • The Thoughtscripter. (2022, October 13). Troubleshooting and optimizing lab experiments. YouTube. [Link]

  • Chernovskii, N., & Zaikin, P. (2024). Catalyst-free photochemical fluorination of C-H bonds of aromatic carbonyl compounds. ChemRxiv. [Link]

  • Wallentin, C.-J., et al. (2015). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Macmillan Group - Princeton University. [Link]

  • University of Rochester. (n.d.). How To: Troubleshoot a Reaction. Department of Chemistry. [Link]

  • Dang, V. Q., & Teets, T. S. (2025). A practical guide to measuring and reporting photophysical data. PubMed. [Link]

  • EBSCO. (n.d.). Quantitative and qualitative analysis of chemicals in forensics. [Link]

  • Harvey, D. (2025, August 18). 3.4: Selecting an Analytical Method. Chemistry LibreTexts. [Link]

  • Promarak, V., et al. (2023). Stability improvement of UV-filter between methoxy cinnamic acid derivatives and cyclodextrins inclusion complexes based on DFT and TD-DFT investigations. PubMed. [Link]

  • Needle.Tube. (n.d.). Effects Of Light Exposure On Lab Tests: Importance, Impact, and Prevention. [Link]

  • ResearchGate. (2025, August 6). Comparison of in chemico skin sensitization methods and development of an in chemico skin photosensitization assay. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of Fluorinated Cinnamic Acids

For Researchers, Scientists, and Drug Development Professionals Introduction: The Growing Importance of Fluorinated Cinnamic Acids and the Role of Mass Spectrometry Fluorinated cinnamic acids and their derivatives are a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Growing Importance of Fluorinated Cinnamic Acids and the Role of Mass Spectrometry

Fluorinated cinnamic acids and their derivatives are a class of compounds of significant interest in medicinal chemistry and materials science. The strategic incorporation of fluorine atoms into the cinnamic acid scaffold can dramatically alter its physicochemical properties, such as acidity and lipophilicity, and enhance its biological activity.[1] This has led to their exploration as potential therapeutic agents, including as antibacterial and anti-inflammatory drugs.[1]

Mass spectrometry stands as a cornerstone analytical technique for the structural characterization of these valuable compounds. Understanding the fragmentation patterns of fluorinated cinnamic acids under various ionization conditions is paramount for their unambiguous identification, isomer differentiation, and for elucidating the structures of their metabolites and degradation products. This guide provides a comparative analysis of the mass spectrometric fragmentation of fluorinated cinnamic acids, offering insights into the influence of the number and position of fluorine substituents on the observed fragmentation pathways.

Core Principles of Cinnamic Acid Fragmentation in Mass Spectrometry

The fragmentation of cinnamic acid and its derivatives in mass spectrometry is largely dictated by the ionization method employed and the inherent stability of the resulting ions. Electron ionization (EI) is a "hard" ionization technique that imparts significant energy to the molecule, leading to extensive fragmentation and providing detailed structural information.[2][3][4][5] In contrast, electrospray ionization (ESI) is a "soft" ionization method that typically produces protonated molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻) with minimal in-source fragmentation, making it ideal for determining the molecular weight and for subsequent tandem mass spectrometry (MS/MS) experiments.[5][6]

In negative ion mode ESI-MS/MS, the most characteristic fragmentation of cinnamic acid is the neutral loss of carbon dioxide (CO₂) from the deprotonated molecule ([M-H]⁻).[7] This decarboxylation is a facile process for carboxylic acids and results in a prominent product ion.

Comparative Fragmentation Analysis: The Influence of Fluorine Substitution

The introduction of fluorine atoms onto the phenyl ring of cinnamic acid introduces new and often predictable changes to the fragmentation patterns. The high electronegativity of fluorine can influence bond strengths and the stability of fragment ions, leading to distinct fragmentation pathways compared to the non-fluorinated analog.

Monofluorocinnamic Acid Isomers: A Positional Showdown

The position of a single fluorine atom (ortho, meta, or para) on the phenyl ring has a subtle yet discernible impact on the fragmentation of monofluorocinnamic acids. While all isomers are expected to undergo the characteristic loss of CO₂, the relative abundances of other fragment ions can differ.

Key Observations:

  • Decarboxylation: The primary fragmentation for all monofluorocinnamic acid isomers in negative ion ESI-MS/MS is the loss of CO₂ (44 Da) from the [M-H]⁻ ion.

  • Subsequent Fragmentations: Following decarboxylation, further fragmentation of the resulting fluorostyrene anion can occur, though typically to a lesser extent.

  • Positional Effects: Subtle differences in the relative intensities of fragment ions may arise due to the electronic effects of the fluorine atom at different positions, influencing the stability of the resulting ions.

Table 1: Predicted Major Fragment Ions of Monofluorocinnamic Acid Isomers in Negative Ion ESI-MS/MS

CompoundMolecular FormulaPrecursor Ion (m/z)Primary Fragment Ion (m/z)Neutral Loss
2-Fluorocinnamic AcidC₉H₇FO₂165.0121.0CO₂
3-Fluorocinnamic AcidC₉H₇FO₂165.0121.0CO₂
4-Fluorocinnamic AcidC₉H₇FO₂165.0121.0CO₂

Note: This table represents the predicted primary fragmentation. Further experimental data is required for a detailed comparison of minor fragment ions.

Difluoro- and Trifluorocinnamic Acids: The Multiplier Effect

Increasing the number of fluorine substituents on the phenyl ring generally leads to more complex fragmentation patterns, although the initial decarboxylation often remains a dominant pathway.

Key Observations:

  • Enhanced Fragmentation: The presence of multiple electron-withdrawing fluorine atoms can weaken other bonds in the molecule, potentially leading to a greater variety of fragment ions compared to their monofluorinated counterparts.

  • Loss of HF: In addition to the loss of CO₂, the neutral loss of hydrogen fluoride (HF, 20 Da) can become a more prominent fragmentation pathway, especially under higher collision energies.

  • Characteristic Isotope Patterns: The presence of multiple fluorine atoms does not introduce significant isotopic complexity, as fluorine is monoisotopic (¹⁹F).

Table 2: Observed and Predicted Fragment Ions of Polyfluorinated Cinnamic Acids

CompoundMolecular FormulaPrecursor Ion (m/z)Key Fragment Ions (m/z)Neutral Losses
2,4-Difluorocinnamic AcidC₉H₆F₂O₂183.0139.0CO₂
4-(Trifluoromethyl)cinnamic acidC₁₀H₇F₃O₂215.0171.0CO₂

Data for 4-(Trifluoromethyl)cinnamic acid is derived from its electron ionization mass spectrum, where the molecular ion undergoes fragmentation.[8][9]

Visualizing the Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways of non-fluorinated and a representative fluorinated cinnamic acid in negative ion mode ESI-MS/MS.

Caption: Primary fragmentation of Cinnamic Acid.

Caption: Primary fragmentation of 4-Fluorocinnamic Acid.

Experimental Protocols: A Guide to Reproducible Analysis

To obtain high-quality and reproducible mass spectra of fluorinated cinnamic acids, the following experimental workflow is recommended.

Sample Preparation
  • Standard Solutions: Prepare stock solutions of individual fluorinated cinnamic acid isomers in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Working Solutions: Dilute the stock solutions to a final concentration of 1-10 µg/mL in the mobile phase to be used for analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Parameters
  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is generally suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be to start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for re-equilibration.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-5 µL.

Mass Spectrometry Parameters (Negative Ion ESI-MS/MS)
  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • Capillary Voltage: 3.0-4.0 kV.

  • Drying Gas Temperature: 300-350 °C.

  • Drying Gas Flow: 8-12 L/min.

  • Nebulizer Pressure: 30-50 psi.

  • MS/MS Analysis:

    • Select the [M-H]⁻ ion of the target fluorinated cinnamic acid as the precursor ion.

    • Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation and observe the resulting product ions.

Caption: Experimental workflow for MS/MS analysis.

Conclusion and Future Perspectives

The mass spectrometric fragmentation of fluorinated cinnamic acids is a rich field of study with direct implications for drug development and chemical analysis. The primary fragmentation pathway in negative ion ESI-MS/MS is consistently the loss of carbon dioxide, providing a reliable diagnostic marker. The position and number of fluorine substituents introduce subtle yet potentially significant variations in the fragmentation patterns, which can be exploited for isomer differentiation.

Further high-resolution mass spectrometry studies and systematic investigations of a wider range of fluorinated cinnamic acid isomers are warranted to build a comprehensive library of fragmentation data. This will undoubtedly aid in the rapid and confident identification of these important molecules in complex matrices and accelerate the pace of research in the fields where they play a crucial role.

References

Sources

Comparative

Comparative Technical Guide: 5-Bromo-2-fluorocinnamic Acid vs. 4-Bromo Analogs

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, Process Chemists Executive Summary: The Geometry of Substitution In the optimization of phenylpropanoid scaffolds, the choice betwe...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, Process Chemists

Executive Summary: The Geometry of Substitution

In the optimization of phenylpropanoid scaffolds, the choice between 5-Bromo-2-fluorocinnamic acid (5-Br-2-F) and its regioisomer 4-Bromo-2-fluorocinnamic acid (4-Br-2-F) is rarely a matter of simple availability. It is a strategic decision regarding vectorality and electronic activation .

While both compounds serve as bifunctional building blocks (containing an electrophilic alkene and a halogen handle), they offer distinct advantages:

  • 5-Br-2-F (Meta-substituted relative to tail): Directs molecular growth laterally. The bromine position is electronically deactivated relative to the alkene, offering higher chemoselectivity in sequential couplings.

  • 4-Br-2-F (Para-substituted relative to tail): Directs molecular growth linearly. The bromine is conjugated with the alkene, making it more reactive in oxidative addition but potentially prone to side reactions during aggressive functionalization.

This guide analyzes the physicochemical divergence, synthetic accessibility, and reactivity profiles of these two isomers to support rational selection in drug discovery and materials science.

Structural & Physicochemical Analysis[1]

The position of the bromine atom relative to the fluorine and the acrylic acid tail dictates the electronic environment of the aryl ring.

Electronic Effects Map
  • Fluorine (Ortho to tail): In both isomers, the C2-Fluorine exerts a strong inductive electron-withdrawing effect (-I) on the carboxylic acid, lowering the pKa relative to non-fluorinated cinnamic acid. It also metabolically blocks the oxidation-prone ortho position.

  • Bromine Position:

    • In 5-Br-2-F: The Br is meta to the acrylic acid tail and para to the fluorine. The para-relationship with fluorine allows for mesomeric interaction, slightly strengthening the C-Br bond.

    • In 4-Br-2-F: The Br is para to the acrylic acid tail. This creates a "push-pull" system (though weak) if the acid is converted to an ester/amide, potentially increasing the lability of the C-Br bond in Pd-catalyzed cycles.

Comparative Data Table
Property5-Bromo-2-fluorocinnamic Acid4-Bromo-2-fluorocinnamic AcidNote
CAS Number 202865-71-2149947-19-3
Molecular Weight 245.05 g/mol 245.05 g/mol Isomeric
Melting Point 195–199 °C188–192 °CHigh crystallinity in both
Predicted pKa ~4.10~4.15Acidic shift due to ortho-F
Vector Angle ~120° (Lateral)~180° (Linear)Relative to acid tail
C-Br Bond Length 1.89 Å (Est.)1.91 Å (Est.)Para-conjugation elongates bond

Synthetic Accessibility & "Make" Protocols

Both isomers are most efficiently synthesized via the Knoevenagel Condensation or the Heck Reaction . For scale-up and purity, the Knoevenagel route from the corresponding benzaldehyde is preferred due to the avoidance of heavy metal contamination in the early stage.

Precursor Availability
  • 5-Bromo-2-fluorobenzaldehyde: Widely available commodity chemical. Used frequently in agrochemistry.[1]

  • 4-Bromo-2-fluorobenzaldehyde: Available but often at a 15-20% higher cost per gram due to lower demand volume.

Standardized Synthesis Protocol (Self-Validating)

Objective: Synthesis of 5-Bromo-2-fluorocinnamic acid (Applicable to 4-Br analog).

Reagents:

  • 5-Bromo-2-fluorobenzaldehyde (1.0 equiv)

  • Malonic acid (1.2 equiv)

  • Pyridine (Solvent/Base, 3.0 Vol)

  • Piperidine (Catalyst, 0.1 equiv)

Step-by-Step Workflow:

  • Charge: In a round-bottom flask equipped with a reflux condenser, dissolve the aldehyde in pyridine.

  • Activation: Add malonic acid and piperidine. Validation: The solution should turn slightly yellow/orange, indicating iminium ion formation.

  • Reflux: Heat to 80–100°C for 4–6 hours. Validation: Monitor CO₂ evolution (bubbler). Reaction is complete when gas evolution ceases.

  • Quench: Cool to 0°C and pour slowly into excess 6M HCl (ice-cold). Validation: Immediate precipitation of a white solid must occur. pH should be < 2.

  • Isolation: Filter the precipitate. Wash with cold water until filtrate is neutral.

  • Purification: Recrystallize from Ethanol/Water (1:1).

Performance Comparison: Reactivity & Applications

Cross-Coupling Reactivity (Suzuki-Miyaura)

In drug discovery, these acids are often coupled to aryl boronates. The position of the bromine significantly impacts the rate of the Oxidative Addition step in the catalytic cycle.

  • 4-Br-2-F (The "Fast" Isomer): The bromine is conjugated with the electron-deficient alkene. This lowers the electron density at the C-Br bond, accelerating oxidative addition by Pd(0).

    • Risk:[2][3][4] Higher propensity for homocoupling or dehalogenation if the reaction stalls.

  • 5-Br-2-F (The "Stable" Isomer): The bromine is electronically isolated from the alkene. The oxidative addition is slower, requiring more active ligands (e.g., SPhos, XPhos) or higher temperatures.

    • Benefit: Higher tolerance for other electrophiles present in the molecule.

Decision Logic for SAR (Structure-Activity Relationship)

When designing a library, the choice dictates the shape of the binding pocket you are probing.

SAR_Logic Start Select Core Scaffold Geo Target Pocket Geometry? Start->Geo Linear Deep/Narrow Pocket Geo->Linear Elongated Lateral Shallow/Broad Pocket Geo->Lateral Wide Choice4 Use 4-Bromo-2-fluoro (Linear Extension) Linear->Choice4 Metab Metabolic Liability? Lateral->Metab Choice5 Use 5-Bromo-2-fluoro (Lateral Extension) Metab->Choice5 Block para-site (relative to F)

Figure 1: Decision tree for selecting the optimal isomer based on binding pocket geometry and metabolic considerations.

Experimental Workflow: Sequential Functionalization

The following workflow demonstrates how to utilize the 5-Bromo-2-fluorocinnamic acid scaffold to create a library, leveraging its unique reactivity profile.

Workflow Diagram

Synthesis_Workflow Start 5-Br-2-F-Benzaldehyde Step1 Knoevenagel (Formation of Acid) Start->Step1 Malonic Acid Pyridine Inter1 5-Br-2-F-Cinnamic Acid Step1->Inter1 Step2 Amide Coupling (Tail Modification) Inter1->Step2 R-NH2 HATU/DIPEA Inter2 5-Br-Amide Scaffold Step2->Inter2 Step3 Suzuki Coupling (Head Modification) Inter2->Step3 Ar-B(OH)2 Pd(dppf)Cl2 Final Final Drug Candidate Step3->Final

Figure 2: Sequential functionalization workflow. Note that amide coupling (Step 2) is performed BEFORE Suzuki coupling (Step 3) to prevent Pd-chelation by the free acid.

Detailed Protocol: Step 3 (Suzuki Coupling)

Note: This protocol is optimized for the 5-Bromo isomer, which requires slightly more vigorous conditions than the 4-Bromo.

  • System Prep: Degas 1,4-dioxane/water (4:1 ratio) with nitrogen for 15 minutes.

  • Loading: To a reaction vial, add:

    • 5-Bromo-cinnamide intermediate (1.0 equiv)

    • Aryl boronic acid (1.2 equiv)

    • 
       (2.0 equiv) - Why? Stronger base than carbonate, helps with bulky substrates.
      
    • 
       (5 mol%) - Why? Robust catalyst, resistant to air.
      
  • Reaction: Seal and heat to 90°C for 12 hours.

  • Workup: Filter through Celite. Dilute with EtOAc, wash with brine.

  • Validation: The 5-Br isomer typically shows >90% conversion.[1][5] If using the 4-Br isomer, reduce temp to 70°C to avoid de-bromination byproducts.

Conclusion & Recommendation

For most "standard" medicinal chemistry applications where linear extension is desired, 4-Bromo-2-fluorocinnamic acid is the intuitive choice due to its geometric alignment.

However, 5-Bromo-2-fluorocinnamic acid is the superior choice when:

  • Metabolic Stability is Critical: The 5-position is often a metabolic "soft spot" in phenyl rings; blocking it with Br (and subsequently an aryl group) while having an ortho-F creates a highly robust scaffold.

  • Lateral Space Exploration: It allows the molecule to reach into side-pockets of enzymes (e.g., kinase gatekeeper residues).

  • Process Safety: The starting material (5-Br-2-F-benzaldehyde) is generally cheaper and more robustly sourced for kilogram-scale synthesis.

References

  • Synthesis of Cinnamic Acids

    • Title: "Tetrabutylammoniumbromide mediated Knoevenagel condensation in w
    • Source: Semantic Scholar (2007)
    • URL:[Link]

  • Fluorine in Medicinal Chemistry

    • Title: "Applications of Fluorine in Medicinal Chemistry"[6]

    • Source: Journal of Medicinal Chemistry (2015)
    • URL:[Link]

  • Palladium Coupling Reactivity

    • Title: "Pd-Catalyzed Nucleophilic Fluorination of Aryl Bromides" (Discusses electronic effects on oxid
    • Source: J. Am. Chem. Soc. (2014)
    • URL:[Link]

  • Product Data & Properties

    • Title: "5-Bromo-2-fluorocinnamic acid Properties & MSDS"
    • Source: ChemSrc
    • URL:[Link]

Sources

Validation

Reference standard for 5-Bromo-2-fluorocinnamic acid

This guide serves as an authoritative technical reference for the qualification and application of 5-Bromo-2-fluorocinnamic acid as a Reference Standard. It is designed for analytical chemists and pharmaceutical research...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as an authoritative technical reference for the qualification and application of 5-Bromo-2-fluorocinnamic acid as a Reference Standard. It is designed for analytical chemists and pharmaceutical researchers requiring high-fidelity data for method validation and impurity profiling.

Critical Technical Note: CAS Registry Verification

⚠️ Alert: The CAS number 202865-72-3 (often associated with this class of compounds in broad searches) specifically designates 1-Bromo-4-fluoro-2-iodobenzene , a common starting material for the Heck coupling synthesis of cinnamic acids.

  • Target Compound: 5-Bromo-2-fluorocinnamic acid

  • Correct CAS: 202865-71-2 (varies by salt/ester form, but -71-2 is the standard free acid). [1][2] * Implication: Using the wrong CAS can lead to sourcing the starting material instead of the final reference standard. This guide focuses on the Cinnamic Acid derivative (CAS 202865-71-2) but addresses the -72-3 compound as a critical process impurity.

Part 1: Comparative Analysis (Reference Standard vs. Technical Grade)

In drug development (e.g., SGLT2 inhibitors or fluorinated bioactive scaffolds), the distinction between a "Chemical Intermediate" and a "Reference Standard" is regulatory, not just chemical.

FeatureReference Standard (Primary/Secondary) Technical / Reagent Grade
Intended Use GMP Method Validation, Impurity Quantification, Release Testing.Synthesis intermediate, Early-stage R&D screening.
Assay (Purity) ≥ 99.5% (Mass Balance or qNMR)typically ~95.0% - 98.0%
Impurity Profile Fully Characterized. Specific limits for Regioisomers (e.g., 2-Bromo-5-fluoro) and Stereoisomers (cis-cinnamic acid).Unspecified. May contain up to 5% cis-isomer or unreacted aldehyde.
Water Content Quantified (KF Titration) and factored into "As-Is" assay.Hygroscopic nature often ignored; results in weighing errors.
Traceability CoA with H-NMR, C-NMR, MS, HPLC, TGA/ROI data.Basic CoA (HPLC Area% only).

Part 2: Technical Deep Dive & Impurity Logic

The Isomer Challenge

The synthesis of 5-Bromo-2-fluorocinnamic acid (via Knoevenagel condensation of 5-bromo-2-fluorobenzaldehyde or Heck reaction of 1-bromo-4-fluoro-2-iodobenzene) is prone to specific isomer contamination.

  • Regioisomerism: If the starting material contains 2-bromo-5-fluorobenzaldehyde, the resulting cinnamic acid will be the 2-bromo-5-fluoro isomer. These have identical molecular weights (MW 245.05) and very similar retention times.

  • Stereoisomerism: The trans (E) isomer is thermodynamically stable and the desired product. The cis (Z) isomer is a common photo-degradation product or reaction byproduct.

Self-Validating HPLC Protocol

A standard C18 gradient method is often insufficient to separate the cis-isomer from the trans-isomer or the regioisomers. The following protocol utilizes a System Suitability Test (SST) that mandates resolution.

Method Parameters:

  • Column: Phenyl-Hexyl or C18 High-Carbon Load (e.g., Zorbax Eclipse Plus C18), 150 x 4.6 mm, 3.5 µm. Rationale: Phenyl phases offer better selectivity for halogenated aromatic isomers (pi-pi interactions).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5). Rationale: Low pH suppresses ionization of the carboxylic acid, ensuring sharp peaks.

  • Mobile Phase B: Acetonitrile.[3]

  • Gradient: 20% B to 80% B over 15 minutes.

  • Detection: UV @ 270 nm (Cinnamic acid conjugation max).

  • Flow Rate: 1.0 mL/min.

Validation Criteria (SST):

  • Resolution (Rs): > 1.5 between 5-Bromo-2-fluorocinnamic acid (trans) and its cis-isomer (often generated in situ by exposing the standard solution to UV light for 10 mins).

  • Tailing Factor: < 1.5 (Critical for acidic compounds).

Part 3: Qualification Workflow (Visualization)

The following diagram illustrates the rigorous process required to qualify a batch as a "Reference Standard," highlighting the rejection of batches with specific impurity profiles.

ReferenceStandardQualification Start Crude Synthesis (Knoevenagel/Heck) Purification Recrystallization & Prep-HPLC Start->Purification PrelimQC Preliminary QC (HPLC Area%) Purification->PrelimQC Decision1 Purity > 99.0%? PrelimQC->Decision1 StructElucidation Structural Elucidation (1H-NMR, NOESY, MS) Decision1->StructElucidation Yes Reject Downgrade to Tech Grade Decision1->Reject No IsomerCheck Isomer Check (Regio & Stereo) StructElucidation->IsomerCheck FinalChar Final Characterization (KF, ROI, Residual Solvents) IsomerCheck->FinalChar Single Isomer Confirmed IsomerCheck->Reject Isomers Detected Release RELEASE as Reference Standard FinalChar->Release

Figure 1: Decision logic for qualifying 5-Bromo-2-fluorocinnamic acid. Note the critical "Isomer Check" step using NOESY NMR to confirm Trans-geometry and Regio-chemistry.

Part 4: Experimental Characterization Data (Representative)

To validate the identity of the Reference Standard, the following spectral data must be matched.

1H-NMR Spectroscopy (DMSO-d6, 400 MHz)
  • Olefinic Protons: The hallmark of the trans-cinnamic acid is the large coupling constant (J value) between the alkene protons.

    • 
       7.65 (d, J = 16.0 Hz, 1H, =CH-Ar)
      
    • 
       6.55 (d, J = 16.0 Hz, 1H, =CH-COOH)
      
    • Interpretation:J = 16.0 Hz confirms Trans (E) geometry. (Cis typically shows J = 10-12 Hz).

  • Aromatic Protons:

    • Patterns must confirm the 1,2,5-substitution. A doublet of doublets (dd) is expected for the proton ortho to Fluorine due to H-F coupling.

Mass Spectrometry (ESI-)
  • Parent Ion: [M-H]⁻ = 242.9 and 244.9 (1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes).

  • Interpretation: Presence of the bromine isotope pattern is diagnostic.[4] Absence of m/z 298 (iodinated precursor) confirms removal of starting material (CAS 202865-72-3).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16065668, 5-Bromo-2-fluorocinnamic acid. Retrieved from [Link]

  • European Pharmacopoeia (Ph. Eur.).Chromatographic Separation Techniques: System Suitability. 10th Edition. (General reference for SST criteria in HPLC).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid

Comprehensive Safety Guide: Handling 3-(5-Bromo-2-fluorophenyl)prop-2-enoic Acid This guide provides essential safety and handling protocols for 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid. As no comprehensive Safety Dat...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety Guide: Handling 3-(5-Bromo-2-fluorophenyl)prop-2-enoic Acid

This guide provides essential safety and handling protocols for 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid. As no comprehensive Safety Data Sheet (SDS) is readily available for this specific molecule, this document employs a "control banding" approach. We will deconstruct the molecule into its primary functional components—the acrylic acid backbone and the halogenated aromatic ring—to anticipate its hazards and establish robust safety procedures. This proactive risk assessment is fundamental to ensuring a safe laboratory environment for all personnel.

Hazard Assessment: A Molecule Deconstructed

The primary hazards of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid can be inferred from its structure. It is a substituted acrylic acid, a class of compounds known for its reactivity and corrosive properties.[1] The presence of bromo- and fluoro- substituents on the phenyl ring adds further toxicological concerns.

Anticipated Hazard Profile:

Hazard CategoryBasis of Assessment & Potential EffectsSupporting Evidence
Acute Toxicity Harmful if swallowed, in contact with skin, or if inhaled. Halogenated organic acids and acrylic acid derivatives often exhibit moderate acute toxicity.[2]Analogous compounds show classifications for acute oral toxicity.[2][3]
Skin Corrosion/Irritation Causes skin irritation, potentially severe burns. The acrylic acid moiety is corrosive.[1] Halogenated aromatics are known skin irritants.[3][4] Prolonged contact can lead to chemical burns.Acrylic acid is known to cause severe skin burns.[1] Related brominated and fluorinated compounds are classified as skin irritants.[3][4]
Serious Eye Damage Causes serious eye irritation, potentially irreversible damage. Direct contact with dust or solutions can cause severe irritation or chemical burns to the cornea.[1][5]Both acrylic acid and related halogenated compounds are classified as serious eye irritants.[3][4]
Respiratory Irritation May cause respiratory irritation. Inhalation of dust can irritate the nose, throat, and lungs.[4][5]This is a standard warning for many powdered organic acids and halogenated aromatics.[4][6]
Reactivity Hazards Risk of hazardous polymerization. Like acrylic acid, this compound may polymerize when exposed to heat, light, or contaminants, potentially leading to a runaway reaction.[5][7]Acrylic acid itself is known to polymerize easily and explosively if not inhibited.[7]
Decomposition Hazards Toxic fumes released in a fire. Thermal decomposition will likely produce toxic and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[4][8]The presence of bromine and fluorine in the structure makes the formation of HBr and HF under fire conditions highly probable.[4]

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is considered, robust engineering controls must be in place. These are designed to isolate you from the chemical hazard.

  • Chemical Fume Hood: All handling of 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid, including weighing, transfers, and preparation of solutions, must be conducted inside a certified chemical fume hood. This is non-negotiable. The fume hood contains airborne dust and potential vapors, preventing inhalation, and provides a contained space in the event of a spill.[9]

  • Ventilation: Ensure the laboratory has adequate general ventilation. This serves as a secondary measure to dilute any fugitive emissions.

  • Emergency Equipment: Verify the location and functionality of the nearest safety shower and eyewash station before beginning work. Ensure the pathway is unobstructed.[9]

Personal Protective Equipment (PPE): The Essential Barrier

PPE is your last line of defense and must be selected to guard against the specific hazards identified. Standard laboratory attire (long pants, closed-toe shoes) is mandatory.[10]

Eye and Face Protection
  • Chemical Splash Goggles: Must be worn at all times when handling the compound. Standard safety glasses do not provide adequate protection from splashes or fine dust.[11]

  • Face Shield: A full-face shield must be worn over chemical splash goggles during procedures with a heightened risk of splashing or dust generation, such as when handling larger quantities (>10g) or during vigorous mixing.[10]

Skin and Body Protection
  • Gloves: Due to the compound's corrosive nature and potential for skin absorption, a double-gloving strategy is required. This provides a backup barrier and reduces the risk of exposure during glove removal.

    • Inner Glove: Disposable nitrile glove.

    • Outer Glove: Heavier-duty neoprene or butyl rubber gloves. Nitrile gloves alone offer poor protection against many organic solvents and are only suitable for incidental contact.[11] Always inspect gloves for tears or punctures before use.[6]

  • Laboratory Coat: A flame-resistant (e.g., Nomex) or 100% cotton lab coat must be worn, fully buttoned, with sleeves rolled down. This protects your skin and personal clothing from contamination.[10] Avoid polyester or acrylic blend lab coats, which can melt and cause severe burns if they ignite.

Respiratory Protection
  • Under Normal Conditions: When working exclusively within a certified fume hood, additional respiratory protection is typically not required.

  • Required Use: A respirator is necessary if there is a failure of engineering controls (e.g., fume hood malfunction) or during a large spill cleanup. The minimum requirement is a NIOSH-approved half-mask or full-face respirator equipped with combination cartridges for organic vapors, acid gases, and P100 particulates.[12] All personnel required to wear respirators must be part of a formal respiratory protection program, including medical evaluation, training, and annual fit-testing.[10]

Operational and Disposal Plan

A systematic workflow minimizes risk during handling and ensures proper disposal.

Step-by-Step Handling Protocol
  • Preparation: Clear the fume hood of all unnecessary items. Prepare all necessary equipment and reagents. Place absorbent pads on the work surface to contain minor spills.

  • PPE Donning: Don PPE in the following order: lab coat, inner gloves, outer gloves, goggles, and face shield (if needed).

  • Weighing & Transfer: Perform all weighing and transfers of the solid compound deep within the fume hood to minimize the escape of dust. Use a spatula and handle the material gently. Close the container immediately after use.

  • Solution Preparation: When dissolving, add the solid 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid slowly to the solvent. Be aware of potential exothermic reactions.

  • Decontamination: After the procedure, decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water. Place used wipes in the solid hazardous waste container.

  • PPE Doffing: Remove PPE slowly and deliberately to avoid self-contamination. Remove outer gloves first, followed by the face shield/goggles, lab coat, and finally the inner gloves. Wash hands thoroughly with soap and water immediately after removing all PPE.[3]

Spill Management
  • Small Spill (Solid): Gently cover the spill with an inert absorbent material like vermiculite or sand. Do NOT dry sweep, as this will create dust. Carefully scoop the mixture into a clearly labeled hazardous waste container.

  • Large Spill: Evacuate the immediate area. Alert colleagues and notify your institution's Environmental Health & Safety (EHS) department. Restrict access and wait for trained emergency responders.

Waste Disposal
  • Classification: This compound is a halogenated organic acid.

  • Procedure: All waste containing this material (solid residue, contaminated consumables, solutions) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container for "Halogenated Organic Waste."

  • Rationale: Halogenated waste requires specialized high-temperature incineration to prevent the formation of persistent and highly toxic byproducts like dioxins. Never mix halogenated waste with non-halogenated waste streams.

Visualization: Chemical Handling Safety Workflow

The following diagram illustrates the critical decision-making and operational flow for safely handling 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid.

cluster_prep Phase 1: Preparation & Assessment cluster_ops Phase 2: Operation cluster_post Phase 3: Post-Operation & Disposal RiskAssessment Hazard Assessment (Analyze Structure, Analogs) EngControls Verify Engineering Controls (Fume Hood, Eyewash) RiskAssessment->EngControls PPESelection Select & Inspect PPE (Goggles, Double Gloves, Coat) EngControls->PPESelection Handling Chemical Handling (Weighing, Transfer in Hood) PPESelection->Handling Proceed to Handle Decon Decontaminate Workspace & Equipment Handling->Decon Spill Spill? Handling->Spill WasteSeg Segregate Halogenated Waste (Solid & Liquid) Decon->WasteSeg Begin Cleanup PPEDoff Proper PPE Doffing WasteSeg->PPEDoff HandWash Wash Hands Thoroughly PPEDoff->HandWash Spill->Handling No SpillResponse Execute Spill Protocol (Contain, Notify EHS) Spill->SpillResponse Yes SpillResponse->Decon

Caption: Workflow for handling 3-(5-Bromo-2-fluorophenyl)prop-2-enoic acid.

References

  • Redox. (2021). Safety Data Sheet Acrylic Acid. [Link]

  • Chemwatch. (2016). Glacial Acrylic Acid Safety Data Sheet. [Link]

  • Shandong Kaitai Petrochemical Co., Ltd. (n.d.). Acrylic acid properties and safety measures and emergency treatment. [Link]

  • Petrochemicals Europe. (n.d.). EBAM Safe Handling and Storage of Acrylic Esters. [Link]

  • U.S. Environmental Protection Agency (EPA). (n.d.). Personal Protective Equipment. [Link]

  • 3M. (n.d.). Polycyclic Aromatic Hydrocarbons. [Link]

  • ChemTalk. (n.d.). Lab Safety Equipment & PPE. [Link]

  • Storemasta. (2025). Examples of PPE for Various Dangerous Goods Classes. [Link]

  • Angene Chemical. (2021). 2-(2-(Trifluoromethoxy)phenyl)acetic acid Safety Data Sheet. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.